1-Allylpyridinium bromide

• CAS: 10129-44-9

Core Science & Biosynthesis

CAS number and IUPAC name for 1-Allylpyridinium bromide

CAS Number: 10129-44-9 IUPAC Name: 1-(Prop-2-en-1-yl)pyridin-1-ium bromide Synonyms: N-Allylpyridinium bromide; Pyridinium, 1-(2-propenyl)-, bromide[1]

Executive Summary & Chemical Profile

1-Allylpyridinium bromide is a quaternary ammonium salt featuring a pyridine ring N-alkylated with an allyl group. It serves as a critical intermediate in the synthesis of functionalized ionic liquids, a phase-transfer catalyst in organic synthesis, and a potent corrosion inhibitor for mild steel in acidic media. Its amphiphilic nature—combining a polar cationic head with a reactive alkene tail—makes it a versatile scaffold for constructing complex heterocyclic architectures (e.g., via cycloaddition) and for polymerization applications.

Chemical Identity & Physical Properties

Property	Specification
Molecular Formula
Molecular Weight	200.08 g/mol
Physical State	Hygroscopic crystalline solid (often off-white to beige)
Solubility	Highly soluble in water, methanol, ethanol, DMSO; Insoluble in diethyl ether, hexanes.[2][3][4]
Melting Point	Typically 85–95 °C (dependent on purity/hydration; highly hygroscopic nature can depress observed MP)
Stability	Stable under ambient conditions; hygroscopic (store in desiccator). Light sensitive over prolonged periods.

Synthesis Protocols

The synthesis of 1-allylpyridinium bromide is a classic Menshutkin reaction—a nucleophilic substitution (

) where the lone pair of the pyridine nitrogen attacks the electrophilic carbon of allyl bromide.

Method A: Green Solvent-Free Synthesis (Recommended)

Rationale: This method maximizes atom economy, reduces waste (E-Factor), and simplifies purification by avoiding the removal of high-boiling solvents.

Reagents:

• Pyridine (ReagentPlus®, >99%)

• Allyl Bromide (99%, stabilized)

• Diethyl ether (for washing)

Protocol:

• Charge: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Pyridine (1.0 equiv) .

• Addition: Cool the flask to 0 °C in an ice bath. Add Allyl Bromide (1.2 equiv) dropwise over 20 minutes. Note: The reaction is exothermic; cooling prevents runaway side reactions.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously for 6–12 hours. The mixture will solidify as the salt forms.

• Purification: Triturate the resulting solid with diethyl ether (

  mL) to remove unreacted pyridine and allyl bromide.

• Isolation: Filter the solid under vacuum (Buchner funnel).

• Drying: Dry in a vacuum oven at 40 °C for 4 hours.

• Yield: Typically 95–98%.

Method B: Acetonitrile Reflux (Traditional)

Rationale: Suitable for large-scale batches where heat dissipation is a concern.

• Dissolve Pyridine (1.0 equiv) in Acetonitrile (

  mL/g).

• Add Allyl Bromide (1.1 equiv) .

• Heat to 70 °C for 4–6 hours.

• Cool to room temperature; add Ethyl Acetate or Diethyl Ether to precipitate the product.

• Filter and dry as above.

Reaction Mechanism

The following diagram illustrates the

mechanism and the subsequent potential for ionic liquid anion exchange.

Structural Characterization (NMR Spectroscopy)

Validating the structure requires confirming the integrity of the allyl group and the deshielding of the pyridine ring due to quaternization.

Solvent: DMSO-

(Standard for quaternary salts)

Position	Proton Type	(ppm)	Multiplicity	Integral	Assignment Logic
Ortho	Ar-H (2,6)	9.10 – 9.20	Doublet (d)	2H	Most deshielded due to proximity to .
Para	Ar-H (4)	8.60 – 8.70	Triplet (t)	1H	Deshielded by resonance; distinct from meta.
Meta	Ar-H (3,5)	8.15 – 8.25	Triplet (t)	2H	Least deshielded aromatic protons.
Allyl-CH		6.10 – 6.25	Multiplet (m)	1H	Characteristic vinylic proton.
Allyl-CH2		5.35 – 5.50	Multiplet (m)	2H	Terminal alkene protons; distinct coupling.
N-CH2		5.30 – 5.40	Doublet (d)	2H	Benzylic-like position; overlaps with region often.

Note: In

, chemical shifts may migrate slightly upfield due to solvent effects.

Applications & Workflows

A. Corrosion Inhibition

1-Allylpyridinium bromide acts as a mixed-type inhibitor for mild steel in acidic environments (e.g., 1M HCl). The pyridinium cation adsorbs onto the cathodic sites, while the bromide ion and the

-electrons of the allyl/pyridine systems interact with anodic sites, forming a protective barrier.

Efficiency: Inhibition efficiency (IE%) typically exceeds 90% at concentrations

M.

B. Ionic Liquid Precursor

This salt is a "halide precursor." The bromide anion can be exchanged for bulky, non-coordinating anions (e.g.,

, , ) to generate Room Temperature Ionic Liquids (RTILs) with specific viscosity and electrochemical windows.

Safety & Handling (MSDS Summary)

Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Measures:

  • PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

  • Inhalation: Handle in a fume hood to avoid inhaling dust/aerosols.

  • Storage: Store in a tightly closed container under inert gas (Nitrogen/Argon) due to hygroscopicity.

References

• EPA Substance Registry Services. Pyridinium, 1-(2-propen-1-yl)-, bromide (1:1). U.S. Environmental Protection Agency. Link

• PubChem. 1-Allylpyridinium bromide (Compound). National Library of Medicine. Link

• ChemicalBook. 1-Allylpyridinium bromide Product Description & Synthesis.Link

• ResearchGate. Synthesis and crystal structure of pyridinium salts. (General reference for N-alkyl pyridinium synthesis protocols). Link

• Corrosion Science. Pyridinium salts as corrosion inhibitors for mild steel in acidic media. (General application context). Link

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• 4. rsc.org [rsc.org]

An In-depth Technical Guide to the Thermal Stability and Decomposition of 1-Allylpyridinium Bromide

For Researchers, Scientists, and Drug Development Professionals

Foreword

As a Senior Application Scientist, the exploration of novel ionic liquids and their fundamental properties is a cornerstone of advancing their application in diverse fields, from catalysis to pharmaceutical development. This guide provides a comprehensive technical overview of the thermal stability and decomposition profile of 1-Allylpyridinium bromide, a pyridinium-based ionic liquid with a reactive allyl functionality. Our objective is to present a detailed analysis grounded in experimental data and mechanistic understanding, offering insights that are both scientifically rigorous and practically valuable for researchers in the field. This document eschews a rigid template in favor of a structure that logically unfolds the scientific narrative of this compound's behavior under thermal stress.

Introduction: The Significance of 1-Allylpyridinium Bromide

Ionic liquids (ILs) are a class of salts with melting points below 100 °C, exhibiting unique properties such as negligible vapor pressure, high thermal stability, and tunable solvency.[1][2] Pyridinium-based ILs, in particular, are of significant interest due to their aromatic cation which influences their chemical and physical properties.[1][3] The introduction of an allyl group to the pyridinium cation, as in 1-Allylpyridinium bromide, imparts a reactive handle that can be utilized for polymerization, surface modification, or as a precursor for more complex molecular architectures.

Understanding the thermal stability of 1-Allylpyridinium bromide is paramount for its safe handling and application, especially in processes requiring elevated temperatures. The decomposition temperature dictates the operational window of the ionic liquid, while the nature of its decomposition products is critical for assessing potential hazards and environmental impact. This guide will delve into the synthesis, thermal analysis, and decomposition pathways of 1-Allylpyridinium bromide, providing a robust framework for its utilization in research and development.

Synthesis and Characterization of 1-Allylpyridinium Bromide

The synthesis of 1-Allylpyridinium bromide is typically achieved through a straightforward quaternization reaction between pyridine and allyl bromide. This reaction is a classic example of an SN2 reaction where the nitrogen atom of the pyridine ring acts as a nucleophile, attacking the electrophilic carbon of the allyl bromide.

Experimental Protocol: Synthesis of 1-Allylpyridinium Bromide

Materials:

• Pyridine (freshly distilled)

• Allyl bromide

• Acetonitrile (anhydrous)

• Diethyl ether (anhydrous)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve pyridine (1.0 eq.) in anhydrous acetonitrile.

• Slowly add allyl bromide (1.1 eq.) to the stirred solution at room temperature.

• Heat the reaction mixture to a gentle reflux and maintain for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Precipitate the product by adding an excess of anhydrous diethyl ether.

• Collect the resulting white solid by vacuum filtration and wash with copious amounts of diethyl ether to remove any unreacted starting materials.

• Dry the product under vacuum to yield pure 1-Allylpyridinium bromide.

Characterization: The structure and purity of the synthesized 1-Allylpyridinium bromide should be confirmed by standard analytical techniques such as 1H NMR, 13C NMR, and mass spectrometry.

Thermal Stability Analysis

The thermal stability of 1-Allylpyridinium bromide is a critical parameter that defines its upper-temperature limit for practical applications. This is typically evaluated using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. The onset temperature of decomposition (Tonset) and the temperature of maximum decomposition rate (Tpeak) are key parameters obtained from a TGA thermogram. For pyridinium-based ionic liquids, thermal stability is influenced by factors such as the nature of the anion and the length of the alkyl substituent on the cation.[4]

Table 1: Comparative Thermal Decomposition Temperatures of 1-Alkylpyridinium Bromides

Cation	Anion	Tdecomposition (°C)	Reference
1-Ethylpyridinium	Bromide	~250-270	[4]
1-Butylpyridinium	Bromide	~260-280	[4]
1-Hexylpyridinium	Bromide	~270-290	[4]
1-Allylpyridinium	Bromide	Estimated ~240-260	(Educated Estimate)

Differential Scanning calorimetry (DSC)

DSC is used to determine the thermal transitions of a material, such as melting point (Tm), glass transition temperature (Tg), and crystallization temperature (Tc). These transitions are crucial for understanding the physical state of the ionic liquid at different temperatures. Many ionic liquids, particularly those with asymmetric cations, tend to form glasses upon cooling rather than crystallizing.[2]

A typical DSC analysis of an ionic liquid would involve heating the sample to a temperature above its melting point, followed by a controlled cooling and subsequent heating cycle. This allows for the observation of both melting and any potential glass transitions.

Decomposition Pathways and Products

The thermal decomposition of ionic liquids can proceed through various mechanisms, with the nucleophilicity of the anion playing a crucial role.[5] For salts containing a halide anion like bromide, a common decomposition pathway is the reverse of the quaternization reaction, an SN2 reaction where the bromide anion attacks one of the alkyl groups on the cation, leading to the formation of a neutral pyridine derivative and an alkyl halide.

Proposed Decomposition Mechanism for 1-Allylpyridinium Bromide

The presence of the allyl group in 1-Allylpyridinium bromide introduces additional complexities to its decomposition. Besides the typical dealkylation pathway, the allyl group itself can undergo reactions at elevated temperatures.

Pathway A: SN2 Dealkylation

The bromide anion can attack the allylic carbon, leading to the formation of pyridine and allyl bromide. This is the reverse of the synthesis reaction.

Pathway B: Allylic Rearrangement and Subsequent Reactions

At high temperatures, the allyl group can potentially undergo rearrangements or elimination reactions, leading to the formation of various volatile organic compounds.

To definitively identify the decomposition products, Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) is the analytical technique of choice.[6][7] In a Py-GC-MS experiment, the sample is rapidly heated to a high temperature in an inert atmosphere, and the resulting volatile fragments are separated by gas chromatography and identified by mass spectrometry.

Logical Flow of Decomposition Analysis

Caption: Logical workflow for the synthesis, decomposition, and analysis of 1-Allylpyridinium bromide.

Conclusion and Future Outlook

This technical guide has provided a foundational understanding of the thermal stability and decomposition of 1-Allylpyridinium bromide. While direct experimental data for this specific ionic liquid is limited in the public domain, by drawing comparisons with analogous structures and outlining the key analytical methodologies, we have established a robust framework for its investigation.

The key takeaways are:

• The synthesis of 1-Allylpyridinium bromide is a straightforward quaternization reaction.

• Its thermal stability is expected to be in the range of other 1-alkylpyridinium bromides, though potentially slightly lower due to the reactive allyl group.

• The primary decomposition pathway is likely a retro-SN2 reaction, yielding pyridine and allyl bromide.

• Py-GC-MS is the definitive technique for identifying the full spectrum of decomposition products.

For drug development professionals, the thermal stability of 1-Allylpyridinium bromide is a critical parameter when considering its use as a reactant, catalyst, or solvent in synthetic processes that may require heating. For researchers and scientists, the reactive allyl group offers a platform for further functionalization, and a thorough understanding of its thermal behavior is essential for designing robust and safe experimental protocols.

Future research should focus on obtaining precise TGA and DSC data for 1-Allylpyridinium bromide and conducting detailed Py-GC-MS studies to elucidate the exact decomposition mechanisms and identify all resulting products. Such data will be invaluable for the continued development and application of this promising ionic liquid.

References

• Sashina, E. S., Bochek, A. M., Novoselov, N. P., & Tret'yakov, S. I. (2021). Synthesis, Thermal Stability, and Colloid-Chemical Properties of Pyridinium Ionic Liquids with the Bromotrichloroferrate Anion. Russian Journal of General Chemistry, 91(5), 843-850. [Link]

• Ghandi, K. (2014). A review of ionic liquids, their limits and applications. Green and Sustainable Chemistry, 4(01), 44.

• Longdom Publishing. (n.d.). Solvent Properties of Pyridinium Ionic Liquids. Journal of Chemical Sciences. [Link]

• Wikipedia. (2023). Pyrolysis–gas chromatography–mass spectrometry. In Wikipedia. [Link]

• Fang, S., et al. (2006). Protic pyridinium ionic liquids: Synthesis, acidity determination and their performances for acid catalysis.
• Oktavianus, C., Alni, A., et al. (2021). Synthesis of pyridinium-based ionic liquids and their application to improve Candida rugosa lipase stability in a methanol-water solvent system. RSC Advances, 11(43), 26733-26742.

• Environmental Molecular Sciences Laboratory. (n.d.). Pyrolysis–gas chromatography–mass spectrometry. [Link]

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Unveiling the Solid State: A Guide to the Crystal Structure Analysis of 1-Allylpyridinium Bromide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Molecule

In the landscape of modern drug discovery and materials science, the precise three-dimensional arrangement of atoms within a crystal lattice is a critical determinant of a compound's physical, chemical, and biological properties. 1-Allylpyridinium bromide, a quaternary ammonium salt, belongs to a class of compounds extensively investigated for their potential as ionic liquids, catalysts, and biologically active agents.[1] While its two-dimensional chemical structure provides a basic blueprint, a comprehensive understanding of its solid-state architecture through single-crystal X-ray diffraction (SC-XRD) offers unparalleled insights into its stability, solubility, and intermolecular interactions.

This guide provides a comprehensive walkthrough of the methodologies and rationale behind the complete crystal structure analysis of 1-allylpyridinium bromide. We will proceed from the foundational steps of synthesis and crystal growth to the intricacies of X-ray data acquisition, structure refinement, and advanced analytical interpretation. This document is designed not as a rigid protocol but as an expert-led narrative, explaining the causality behind experimental choices to empower researchers in their own solid-state characterization endeavors. For illustrative purposes, where direct data for the unsubstituted title compound is not publicly available, we will draw upon authoritative, published data from closely related analogues, such as 1-Allyl-2-aminopyridinium bromide and 1-Allyl-4-aminopyridinium bromide, to demonstrate the analytical process.[2][3]

Part 1: Synthesis and High-Quality Crystal Growth

The journey to a crystal structure begins with the synthesis of high-purity material and the subsequent growth of diffraction-quality single crystals. The synthesis of 1-allylpyridinium bromide is a straightforward quaternization reaction.

Experimental Protocol: Synthesis of 1-Allylpyridinium Bromide

This protocol is adapted from established methods for the synthesis of pyridinium salts.[4][5]

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve pyridine (1.0 equivalent) in a suitable solvent such as acetonitrile (MeCN) or toluene.

• Alkylation: To this solution, add allyl bromide (1.2-1.5 equivalents) dropwise at room temperature. An excess of the alkylating agent is often used to ensure the reaction goes to completion.[4]

• Reaction Conditions: Heat the reaction mixture to a moderate temperature (e.g., 70°C) and stir for 24-48 hours.[4] The progress of the reaction is typically marked by the precipitation of a solid product.

• Isolation: After cooling the mixture to room temperature, the precipitated product is isolated by filtration.

• Purification: The crude product is washed extensively with a solvent in which the product is insoluble but the starting materials are soluble (e.g., ethyl acetate or acetone) to remove any unreacted reagents.[4]

• Recrystallization (Crucial for Crystal Growth): The key to obtaining diffraction-quality crystals is a meticulous recrystallization process. Dissolve the purified solid in a minimum amount of a hot solvent or solvent mixture (e.g., aqueous ethanol).[6] Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is paramount as it allows for the formation of large, well-ordered crystals rather than a polycrystalline powder. The resulting crystals are collected by filtration and dried under a vacuum.

Causality Corner: Why Slow Cooling? Rapid precipitation traps solvent molecules and introduces lattice defects, resulting in poorly diffracting crystals. Slow, controlled cooling allows molecules to deposit onto the growing crystal face in the most energetically favorable orientation, leading to a highly ordered, single crystal.

Part 2: Single-Crystal X-ray Diffraction (SC-XRD) Analysis

SC-XRD is the definitive technique for determining the precise arrangement of atoms in a crystalline solid. The workflow involves irradiating a single crystal with monochromatic X-rays and analyzing the resulting diffraction pattern.

Workflow: From Crystal to Structure

Caption: Workflow for Single-Crystal X-ray Structure Determination.

Experimental Protocol: SC-XRD Data Collection

The following is a representative protocol based on instrumentation and methods reported for analogous pyridinium salts.[2][3]

• Crystal Selection: Under a microscope, select a suitable single crystal (typically 0.1-0.4 mm in size) that is free of cracks and defects.

• Mounting: Mount the crystal on a cryoloop or glass fiber using cryoprotectant oil.

• Data Acquisition:

  • Mount the crystal on the goniometer head of a diffractometer (e.g., a Bruker APEX-II CCD area-detector).[2]

  • Cool the crystal to a low temperature (e.g., 120 K or 293 K) using a stream of nitrogen gas.[2][3] This minimizes thermal vibrations and leads to higher quality data.

  • The instrument uses a specific X-ray source, typically Molybdenum (Mo Kα, λ = 0.71073 Å), which provides the necessary energy for diffraction from small molecule crystals.[2]

  • Collect a series of diffraction images (frames) by rotating the crystal in the X-ray beam using φ and ω scans.[2]

• Data Processing:

  • The collected frames are integrated to determine the intensities and positions of the diffraction spots.

  • An absorption correction (e.g., multi-scan using SADABS) is applied to account for the absorption of X-rays by the crystal itself.[3]

• Structure Solution and Refinement:

  • The structure is solved using direct methods or Patterson methods with software like SIR92 or SHELXT.[3] This provides an initial electron density map and a preliminary atomic model.

  • The model is then refined by full-matrix least-squares on F² using programs like SHELXL.[3] This process adjusts atomic positions and displacement parameters to achieve the best fit between the calculated and observed diffraction data. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Part 3: Structural Interpretation of Pyridinium Salts

While the precise crystallographic data for unsubstituted 1-allylpyridinium bromide is pending public disclosure, the analysis of its close, structurally characterized analogues provides a robust framework for understanding its key features.

The Asymmetric Unit and Molecular Conformation

The asymmetric unit is the smallest part of the crystal structure from which the entire lattice can be generated by symmetry operations. For salts like 1-allyl-aminopyridinium bromides, the asymmetric unit contains the organic cation and the bromide anion.[2][3]

A critical conformational feature is the orientation of the allyl group relative to the pyridinium ring. In 1-allyl-2-aminopyridinium bromide, the dihedral angle between the mean planes of the pyridinium ring and the allyl group is 79.4 (3)°.[3] In one of the two independent cations of 1-allyl-4-aminopyridinium bromide, this angle is 86.43 (6)°, indicating a nearly perpendicular arrangement.[2] This twisted conformation is a result of minimizing steric hindrance between the protons of the allyl group and the pyridinium ring.

Table 1: Representative Crystallographic Data for 1-Allyl-Aminopyridinium Bromides

Parameter	1-Allyl-2-aminopyridinium bromide[3]	1-Allyl-4-aminopyridinium bromide[2]
Chemical Formula	C₈H₁₁N₂⁺·Br⁻	C₈H₁₁N₂⁺·Br⁻
Molecular Weight	215.10	215.10
Crystal System	Orthorhombic	Triclinic
Space Group	Pca2₁	P-1
a (Å)	7.8205 (2)	6.9085 (19)
b (Å)	13.3560 (3)	9.771 (3)
c (Å)	8.5621 (2)	14.186 (4)
α (°)	90	83.195 (4)
β (°)	90	79.055 (4)
γ (°)	90	70.076 (4)
Volume (ų)	894.32 (4)	889.6 (5)
Z (formula units)	4	4
Temperature (K)	120	293
R-factor (R1)	0.023	0.064

Supramolecular Architecture: The Role of Hydrogen Bonding

In the solid state, molecules do not exist in isolation. The crystal packing is dictated by a network of intermolecular forces. For pyridinium bromides, hydrogen bonding involving the bromide anion is a dominant feature.

In the crystal structures of amino-substituted allylpyridinium bromides, strong N—H···Br hydrogen bonds link the cations and anions into chains or more complex motifs.[2][3] Weaker C—H···Br interactions also play a significant role in stabilizing the overall three-dimensional architecture.[3][7] These interactions effectively create a supramolecular network that holds the crystal together.

Caption: Hydrogen bonding network involving cations and a bromide anion.

Part 4: Complementary Analytical Techniques

While SC-XRD provides the definitive structure, a comprehensive analysis is supported by other techniques that validate the molecular identity and probe bulk properties.

• Spectroscopic Characterization:

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are essential for confirming the covalent structure of the synthesized compound in solution, ensuring the correct molecule was crystallized.[8][9]

  • Infrared (IR) Spectroscopy: IR spectroscopy helps confirm the presence of key functional groups (e.g., C=C of the allyl group, aromatic C-H stretches) in the bulk sample.[10]

• Thermal Analysis:

  • Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA): These techniques are used to determine the melting point, check for polymorphism (the existence of different crystal forms), and assess the thermal stability of the compound.[8][11][12] For instance, TGA can reveal the temperature at which the compound begins to decompose.[13] This information is vital for applications where the material may be subjected to high temperatures.

Conclusion

The crystal structure analysis of 1-allylpyridinium bromide is a multi-faceted process that integrates chemical synthesis, meticulous crystal growth, and sophisticated instrumental analysis. Through single-crystal X-ray diffraction, we can move beyond a simple two-dimensional representation to a precise three-dimensional model that reveals key conformational features and the intricate network of non-covalent interactions governing the solid state. This detailed structural knowledge is indispensable for establishing structure-property relationships, which are fundamental to the rational design of new materials and pharmaceutical agents. The methodologies and insights presented in this guide provide a robust framework for researchers aiming to unlock the full potential of their compounds through the power of crystallography.

References

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• Liu, Q., Li, A., Wei, L., Wang, J., & Yao, H. (2010). Thermochemistry of Alkyl Pyridinium Bromide Ionic Liquids: Calorimetric Measurements and Calculations. The Journal of Physical Chemistry A, 114(11), 3782-3787. Available from: [Link]

• Foks, H., & Gulanowski, B. (1995). Physico-chemical properties and spectrophotometric determination of biologically active 1-alkyl-2-(2-pyridyl)pyridinium bromides. PubMed. Available from: [Link]

• Burakova, E. A., et al. (2021). Synthesis, Thermal Stability, and Colloid-Chemical Properties of Pyridinium Ionic Liquids with the Bromotrichloroferrate Anion. ResearchGate. Available from: [Link]

• Al-Masoudi, N. A., & Al-Amiery, A. A. (2023). Solid-phase synthesis and cytotoxic evaluation of novel pyridinium bromides. Scientific Reports, 13(1), 4700. Available from: [Link]

• Segal, B., et al. (2017). Processes for preparing 1-alkyl-3-alkyl-pyridinium bromide and uses thereof as additives in electrochemical cells. Google Patents.

• Gómez, E., et al. (2021). Thermal Analysis of Binary Mixtures of Imidazolium, Pyridinium, Pyrrolidinium, and Piperidinium Ionic Liquids. Molecules, 26(21), 6393. Available from: [Link]

• Liew, Y. Z., et al. (2021). Thermal Kinetics of Monocationic and Dicationic Pyrrolidinium-Based Ionic Liquids. Polymers, 13(16), 2758. Available from: [Link]

• Messali, M., et al. (2018). Crystal structure and Hirshfeld surface analysis of a pyridiniminium bromide salt: 1-[2-([1,1′-biphenyl]-4-yl)-2-oxoethyl]-3-methylpyridin-4(1H)-iminium bromide. Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 6), 752-757. Available from: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for N-Alkylation using 1-Allylpyridinium Bromide

Abstract

The introduction of an allyl group to a nitrogen-containing molecule is a cornerstone transformation in synthetic chemistry, providing a versatile functional handle for the construction of complex molecular architectures in pharmaceuticals and materials science. While traditional methods often employ reactive and volatile allyl halides directly, the use of pre-formed N-allylpyridinium salts, such as 1-allylpyridinium bromide, presents a compelling alternative for controlled and efficient N-allylation. This guide provides an in-depth exploration of this methodology, detailing the synthesis of the reagent, its mechanistic underpinnings, and comprehensive protocols for its application in the N-allylation of amines and heterocyclic compounds. By leveraging the unique reactivity of pyridinium salts, researchers can achieve targeted allylation with potential advantages in selectivity and reaction control.

Introduction: The Rationale for Pyridinium Salts in N-Allylation

Direct N-alkylation with alkyl halides is a fundamental method for forming C-N bonds. However, it is often plagued by challenges such as overalkylation, where the newly formed secondary amine is more nucleophilic than the primary amine precursor, leading to the formation of tertiary amines and quaternary ammonium salts.[1] This lack of selectivity can complicate purification and reduce the yield of the desired mono-alkylated product.

The use of 1-allylpyridinium bromide as an allylating agent offers a strategic solution to mitigate these issues. As a stable, solid salt, it is easier to handle and dose accurately compared to volatile allyl bromide.[2] More significantly, its reactivity can be modulated. The core principle involves using the pyridinium salt as a masked or controlled-release source of an electrophilic allyl group. This approach can proceed through distinct mechanistic pathways, offering a nuanced tool for synthetic chemists.

Synthesis of the Alkylating Agent: 1-Allylpyridinium Bromide

The first step in this protocol is the preparation of the key reagent. 1-Allylpyridinium bromide is readily synthesized from commercially available starting materials. The procedure below is adapted from established methods for the quaternization of pyridines.

Experimental Protocol: Synthesis of 1-Allylpyridinium Bromide

Materials:

• Pyridine (freshly distilled)

• Allyl bromide

• Acetone (anhydrous)

• Round-bottom flask with stir bar

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

Procedure:

• To a round-bottom flask charged with anhydrous acetone (15 mL), add pyridine (1.0 eq.).

• Add allyl bromide (1.05 eq.) to the solution at room temperature under an inert atmosphere.

• Stir the reaction mixture at room temperature for 24-48 hours. The progress of the reaction can be monitored by the precipitation of a white solid.

• Upon completion, the solid product is collected by filtration.

• Wash the collected solid with cold, dry acetone to remove any unreacted starting materials.

• Dry the resulting white crystalline solid, 1-allyl-2-aminopyridin-1-ium bromide, under vacuum.[2] The product can be recrystallized from an ethanol/water mixture if higher purity is required.

Characterization: The structure and purity of the synthesized salt should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Mechanistic Pathways of N-Allylation

The utility of 1-allylpyridinium bromide stems from its ability to transfer an allyl group to a nucleophile. This can occur through at least two plausible mechanisms, the predominance of which may depend on the specific reaction conditions (base, solvent, nucleophile).

Mechanism A: Direct Nucleophilic Attack (SN2 Pathway)

In this pathway, the nucleophile (e.g., an amine or the conjugate base of a heterocycle) directly attacks the terminal carbon of the allyl group in an SN2 fashion. The pyridinium moiety serves as an excellent leaving group, resulting in the formation of the N-allylated product and neutral pyridine.

Caption: Mechanism A: Direct SN2 attack on 1-allylpyridinium bromide.

Mechanism B: Dissociative Pathway (Controlled Release)

An alternative mechanism involves a dissociative equilibrium. The 1-allylpyridinium bromide can dissociate into neutral pyridine and allyl bromide. The allyl bromide then acts as the immediate alkylating agent in a traditional SN2 reaction with the nucleophile. This pathway is particularly relevant under thermal conditions.[3][4] The advantage here is that the pyridinium salt acts as a reservoir, maintaining a low, steady concentration of the highly reactive allyl bromide, which can suppress side reactions and overalkylation.

Caption: Mechanism B: Dissociative pathway for N-allylation.

Application Protocols for N-Allylation

The choice of protocol depends on the substrate and the desired transformation. Below are two distinct, detailed procedures demonstrating the application of 1-allylpyridinium bromide.

Protocol 1: Base-Mediated N-Allylation of Heterocycles

This protocol provides a general framework for the N-allylation of N-H containing heterocycles such as imidazoles, pyrazoles, and benzimidazoles. It leverages a non-nucleophilic base to deprotonate the heterocycle, which then acts as the nucleophile. The conditions are adapted from general procedures for the N-alkylation of such systems.[5][6]

Materials:

• N-H Heterocycle (e.g., imidazole, benzimidazole) (1.0 eq.)

• 1-Allylpyridinium bromide (1.2 eq.)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 eq.)

• N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) (anhydrous)

• Standard reaction glassware with inert atmosphere capabilities

Procedure:

• To a flame-dried round-bottom flask, add the N-H heterocycle (1.0 eq.) and the base (K₂CO₃ or Cs₂CO₃, 2.0 eq.).

• Add anhydrous DMF or MeCN to create a suspension (approx. 0.2 M concentration).

• Add 1-allylpyridinium bromide (1.2 eq.) to the mixture.

• Heat the reaction mixture to 60-80 °C and stir under an inert atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-12 hours).

• Work-up: Cool the reaction to room temperature. Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate, 3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired N-allylated heterocycle.

Table 1: Representative Conditions for Base-Mediated N-Allylation

Nucleophile	Base	Solvent	Temperature (°C)	Typical Time (h)
Imidazole	K₂CO₃	DMF	80	6-10
Benzimidazole	Cs₂CO₃	MeCN	70	4-8
Pyrrole	K₂CO₃	DMF	80	8-12
Indole	Cs₂CO₃	MeCN	70	6-10

Note: These conditions are illustrative and require optimization for specific substrates.

Protocol 2: Palladium-Catalyzed Allylation of 2- and 4-Alkylpyridines

This advanced protocol demonstrates the use of N-allyl pyridinium salts as precursors to nucleophilic alkylidene dihydropyridine intermediates, which then undergo a palladium-catalyzed allyl transfer. This method is distinct as it results in C-allylation of a pyridine sidechain rather than N-allylation of a separate nucleophile.

Materials:

• N-allyl-4-benzylpyridinium bromide (1.0 eq.)

• Potassium tert-butoxide (KOtBu) (1.1 eq.)

• [(η³-allyl)PdCl]₂ (2.5 mol%)

• Triphenylphosphine (PPh₃) (10 mol%)

• Acetonitrile (MeCN) and DMF (anhydrous, 1:1 mixture)

• Schlenk flask and inert atmosphere setup

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve the N-allyl-4-benzylpyridinium bromide (1.0 eq.) in a 1:1 mixture of anhydrous MeCN:DMF.

• In a separate flask, prepare a solution of the palladium catalyst by dissolving [(η³-allyl)PdCl]₂ (2.5 mol%) and PPh₃ (10 mol%) in the solvent mixture.

• Add the catalyst solution to the pyridinium salt solution.

• Slowly add a solution of KOtBu (1.1 eq.) in the solvent mixture to the reaction at room temperature. A color change is typically observed.

• Stir the reaction at room temperature and monitor by TLC or GC-MS.

• Work-up: Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl). Extract the mixture with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Scope, Limitations, and Troubleshooting

• Substrate Scope: The base-mediated protocol is generally applicable to a range of nitrogen nucleophiles with moderate acidity (pKa < 20), including many common five- and six-membered heterocycles. Primary and secondary amines can also be used, though optimization may be required to prevent the formation of quaternary ammonium salts.

• Limitations: Highly basic or sterically hindered nucleophiles may react slowly or favor side reactions. A known degradation pathway for pyridinium salts, particularly in the presence of strong bases like hydroxide, is nucleophilic attack on the pyridinium ring itself, which can lead to ring-opening.[7]

• Troubleshooting:

  • Low Conversion: If the reaction stalls, consider a stronger, non-nucleophilic base (e.g., DBU), a more polar aprotic solvent, or increasing the reaction temperature. Ensure all reagents and solvents are anhydrous.

  • Side Products: If ring-opening or other side products are observed, try lowering the reaction temperature and using a milder base (e.g., K₂CO₃ instead of Cs₂CO₃). The dissociative mechanism suggests that using 1-allylpyridinium bromide may inherently reduce side products compared to adding a bolus of allyl bromide.

Safety and Handling

While 1-allylpyridinium bromide is a stable solid, it should be handled with appropriate care. The safety profile can be inferred from related compounds.

• Pyridinium Bromide Perbromide: This related compound is classified as a corrosive solid that can cause severe skin burns and eye damage. It is irritating to the respiratory system.[8][9][10]

• Allyl Bromide (Starting Material): Allyl bromide is a highly flammable, toxic, and corrosive liquid.[11][12]

Recommended Precautions:

• Handle 1-allylpyridinium bromide in a well-ventilated fume hood.

• Wear standard personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Avoid inhalation of dust. Use a dust mask if necessary.

• Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases.

Conclusion

The use of 1-allylpyridinium bromide offers a valuable and strategic alternative to traditional N-allylation methods. By acting as a stable, crystalline source of an electrophilic allyl group, it provides a platform for controlled and selective C-N bond formation. The mechanistic versatility, allowing for either direct SN2 attack or a controlled release of allyl bromide, makes it a nuanced tool for synthetic chemists. The protocols detailed herein for both direct, base-mediated allylation of heterocycles and for advanced, palladium-catalyzed transformations provide researchers with a solid foundation to explore the rich chemistry of pyridinium salts in the synthesis of valuable N-allylated compounds.

References

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• Sengupta, U., et al. (2024).
• Spectrum Chemical. (2006). Material Safety Data Sheet - Pyridinium bromide perbromide.
• Hart, J. F., et al. (2018). Regio- and Enantioselective N-Allylations of Imidazole, Benzimidazole, and Purine Heterocycles Catalyzed by Single-Component Metallacyclic Iridium Complexes. Journal of the American Chemical Society.
• Basavaiah, D., et al. (2015). Metal catalyst-free N-allylation/alkylation of imidazole and benzimidazole with Morita–Baylis–Hillman (MBH) alcohols and acetates. Beilstein Journal of Organic Chemistry.
• TCI EUROPE N.V. (n.d.). SAFETY DATA SHEET - Pyridinium Bromide Perbromide.
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• Seethalakshmi, T., et al. (2006). 1-Allyl-4-aminopyridinium bromide. Acta Crystallographica Section E.
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• Novikov, M., et al. (2021). (2-Fluoroallyl)pyridinium tetrafluoroborates: novel fluorinated electrophiles for Pd-catalyzed allylic substitution. Organic & Biomolecular Chemistry.
• Mlynarski, J., et al. (2018). Enantio‐ and Regioconvergent Nickel‐Catalyzed C(sp3)−C(sp3) Cross‐Coupling of Allylic Electrophiles Steered by a Silyl Group.
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1-Allylpyridinium Bromide: A Versatile Precursor for Advanced Functional Polymers in Biomedical Applications

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Poly(ionic liquid)s (PILs) are an emerging class of functional polymers prized for their unique combination of properties, including high ionic conductivity, thermal stability, and tunable solubility. Among the diverse array of available ionic liquid monomers, 1-allylpyridinium bromide stands out as a particularly versatile precursor. It possesses a cationic pyridinium moiety that imparts inherent antimicrobial characteristics and facilitates electrostatic interactions, coupled with a pendant allyl group that serves as a reactive handle for post-polymerization functionalization via efficient "click" chemistry. This dual-functionality enables the creation of well-defined, multi-functional polymers with tailored properties for sophisticated biomedical applications. This guide provides a comprehensive overview, from the fundamental synthesis of the monomer to advanced protocols for its polymerization and subsequent functionalization, culminating in practical applications for antimicrobial surfaces and drug delivery nanocarriers.

Introduction: The Strategic Advantage of 1-Allylpyridinium Bromide

The development of advanced polymeric materials for biomedical use demands precision, control, and multifunctionality. Polymers intended for drug delivery, tissue engineering, or medical device coatings must exhibit biocompatibility, stability, and the ability to perform specific biological functions.[1][2] 1-Allylpyridinium bromide is a strategic monomer choice that directly addresses these needs.

• The Cationic Backbone: The pyridinium ring in the polymer backbone provides a positive charge. This is the basis for the material's inherent antimicrobial activity, as cationic surfaces can disrupt the negatively charged cell membranes of bacteria.[3][4] This charge also enables the polymer to form complexes with anionic biomolecules like DNA or RNA, opening avenues for gene delivery applications.[5]

• The Functional Handle: The allyl group is a chemically accessible double bond. Unlike monomers where the functionality is part of the polymerizable group (like vinyl ethers), the allyl group remains intact after polymerization, decorating the polymer backbone as a pendant side chain. This allows for highly efficient and specific post-polymerization modification using reactions like thiol-ene click chemistry, enabling the attachment of virtually any desired functional group (e.g., targeting ligands, imaging agents, or drug molecules) without altering the polymer backbone.[6]

This application note details the synthesis of 1-allylpyridinium bromide, its controlled polymerization using Reversible Addition-Fragmentation chain-Transfer (RAFT) to produce well-defined poly(1-allylpyridinium bromide) (PAPB), and protocols for its functionalization and application.

Synthesis of 1-Allylpyridinium Bromide Monomer

The synthesis of the monomer is a straightforward quaternization reaction, a classic Menshutkin reaction, involving the nucleophilic attack of the nitrogen atom in pyridine on the electrophilic carbon of allyl bromide.[7][8]

Protocol 2.1: Monomer Synthesis

Objective: To synthesize and purify 1-allylpyridinium bromide.

Materials & Equipment:

Reagent/Equipment	Specification
Pyridine	Anhydrous, ≥99.8%
Allyl bromide	99%, contains ~100 ppm BHT as stabilizer
Acetonitrile (MeCN)	Anhydrous, 99.8%
Acetone	ACS Grade
Round-bottom flask	100 mL, with stir bar
Condenser
Heating mantle
Rotary evaporator
Filtration apparatus	Buchner funnel, filter paper
NMR Spectrometer	For characterization

| Mass Spectrometer | For characterization |

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve pyridine (5 mmol, 0.395 g, 0.40 mL) in 10 mL of anhydrous acetonitrile.

• Addition of Alkylating Agent: Add allyl bromide (8 mmol, 1.0 g, 0.70 mL) to the solution. Causality Note: A slight excess of the alkylating agent ensures complete consumption of the pyridine.

• Reaction: Equip the flask with a condenser and heat the mixture to 70°C with stirring. Maintain this temperature for 24-36 hours.[9] The reaction progress can be monitored by TLC or NMR.

• Isolation: After cooling the reaction mixture to room temperature, add 50 mL of acetone. This will cause the ionic liquid product to precipitate as it is generally insoluble in acetone.

• Purification: Cool the mixture at 4°C overnight to maximize precipitation. Collect the crude product by filtration, washing thoroughly with cold acetone (3 x 20 mL) to remove any unreacted starting materials.

• Drying & Characterization: Dry the resulting white crystalline solid under vacuum. The purity and identity of 1-allylpyridinium bromide should be confirmed by ¹H NMR, ¹³C NMR, and ESI-MS. Expected Yield: >95%.

Caption: Workflow for the synthesis of 1-allylpyridinium bromide.

Controlled Polymerization via RAFT

To create polymers suitable for high-performance applications, control over molecular weight and dispersity (Đ) is essential. RAFT polymerization is a powerful controlled radical polymerization (CRP) technique that allows for the synthesis of polymers with predetermined molecular weights, narrow molecular weight distributions (typically Đ < 1.2), and complex architectures like block copolymers.[10][11] This level of control is crucial for reproducible self-assembly and predictable biological interactions.

Protocol 3.1: RAFT Polymerization of 1-Allylpyridinium Bromide

Objective: To synthesize poly(1-allylpyridinium bromide) (PAPB) with a target degree of polymerization (DP) of 50.

Materials & Equipment:

Reagent/Equipment	Specification
1-Allylpyridinium bromide (APB)	As synthesized in Protocol 2.1
RAFT Agent	4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB)
Initiator	2,2'-Azobis(2-methylpropionitrile) (AIBN)
Solvent	N,N-Dimethylformamide (DMF), anhydrous
Schlenk flask & line	For inert atmosphere
Degassing equipment	Freeze-pump-thaw cycles
Polymer precipitation solvent	Diethyl ether, cold

| GPC/SEC system | For molecular weight analysis |

Procedure:

• Reactant Calculation: For a target DP of 50 and a monomer-to-RAFT agent ratio of [M]/[CTA] = 50/1, and a CTA-to-initiator ratio of [CTA]/[I] = 5/1, weigh the following into a Schlenk flask:

  • APB (Monomer): 50 eq.

  • CPADB (RAFT Agent, CTA): 1 eq.

  • AIBN (Initiator): 0.2 eq.

• Dissolution: Add anhydrous DMF to achieve a desired monomer concentration (e.g., 2 M).

• Degassing: Seal the flask and perform at least three freeze-pump-thaw cycles to remove all dissolved oxygen. Causality Note: Oxygen is a radical scavenger and will inhibit the polymerization. Thorough degassing is critical for a controlled reaction.

• Polymerization: Place the flask in a preheated oil bath at 70°C and stir for 12-24 hours. The solution will become more viscous as the polymer forms.

• Termination: Stop the reaction by cooling the flask in an ice bath and exposing the mixture to air.

• Purification: Precipitate the polymer by slowly adding the reaction mixture to a large volume of cold diethyl ether (~20x the volume of the reaction mixture) with vigorous stirring. The polymer will precipitate out.

• Isolation: Decant the ether and redissolve the polymer in a minimal amount of DMF or methanol, then re-precipitate into cold diethyl ether. Repeat this process two more times to ensure the removal of unreacted monomer and initiator fragments.

• Drying & Characterization: Dry the final polymer product under vacuum. Characterize the molecular weight (Mn) and dispersity (Đ) using Gel Permeation Chromatography (GPC/SEC).

Caption: Workflow for the RAFT polymerization of 1-allylpyridinium bromide.

Post-Polymerization Functionalization via Thiol-Ene "Click" Chemistry

The pendant allyl groups on the PAPB backbone are ideal substrates for the photoinitiated thiol-ene reaction. This "click" reaction is highly efficient, proceeds under mild conditions, is tolerant of many functional groups, and forms a stable thioether linkage. This allows for the covalent attachment of any thiol-containing molecule to the polymer.[6]

Protocol 4.1: Functionalization of PAPB with 1-Thioglycerol

Objective: To introduce hydrophilic diol functionalities onto the PAPB backbone to enhance water solubility and provide handles for further conjugation.

Materials & Equipment:

Reagent/Equipment	Specification
Poly(1-allylpyridinium bromide) (PAPB)	As synthesized in Protocol 3.1
1-Thioglycerol	≥99%
Photoinitiator	2,2-Dimethoxy-2-phenylacetophenone (DMPA)
Solvent	Methanol or DMF
UV Light Source	365 nm lamp

| Dialysis tubing | Appropriate MWCO |

Procedure:

• Solution Preparation: In a quartz reaction vessel, dissolve PAPB (1 eq. of allyl groups) in methanol.

• Add Reagents: Add 1-thioglycerol (1.5 eq. per allyl group) and DMPA (0.1 eq. per allyl group). Causality Note: A slight excess of the thiol ensures high conversion of the allyl groups. The photoinitiator generates the radicals needed to start the thiol-ene reaction cycle upon UV exposure.

• Degassing: Bubble argon or nitrogen through the solution for 20 minutes to remove oxygen, which can quench the radical reaction.

• Photoreaction: While stirring, irradiate the solution with a 365 nm UV lamp for 2-4 hours at room temperature.

• Purification: Transfer the reaction mixture to a dialysis tube of an appropriate molecular weight cutoff (MWCO) and dialyze against deionized water for 48 hours, changing the water frequently to remove excess thioglycerol and photoinitiator byproducts.

• Isolation: Lyophilize (freeze-dry) the purified polymer solution to obtain the functionalized polymer as a white, fluffy solid.

• Characterization: Confirm successful functionalization by ¹H NMR, observing the disappearance of the allyl proton signals and the appearance of signals corresponding to the thioglycerol moiety.

Caption: Schematic of post-polymerization functionalization via thiol-ene chemistry.

Application Protocol: Formulation of Antimicrobial Surfaces

The inherent cationic nature of the pyridinium polymer backbone can be leveraged to create contact-killing antimicrobial surfaces.[4]

Protocol 5.1: Creating and Testing a PAPB-Coated Surface

Objective: To coat a glass surface with PAPB and assess its antibacterial activity.

Procedure:

• Surface Preparation: Clean glass microscope slides by sonicating in acetone, then ethanol, and finally deionized water (15 min each). Dry the slides under a stream of nitrogen.

• Coating: Prepare a 10 mg/mL solution of PAPB (from Protocol 3.1) in methanol. Dip-coat the cleaned glass slides in this solution for 1 minute.

• Curing: Remove the slides and allow the solvent to evaporate in a fume hood. Then, cure the coating in a vacuum oven at 60°C for 2 hours to ensure strong adhesion.

• Antibacterial Assay (Zone of Inhibition): a. Prepare a lawn of bacteria (e.g., E. coli) on an agar plate. b. Gently place a small, coated glass chip (and an uncoated control chip) onto the surface of the agar. c. Incubate the plate at 37°C for 18-24 hours. d. Assessment: Measure the clear zone of no bacterial growth around the polymer-coated chip. The absence of a clear zone around the control chip and its presence around the PAPB chip demonstrates the material's antimicrobial efficacy.

Application Protocol: Self-Assembled Nanocarriers for Drug Delivery

By functionalizing the PAPB backbone with hydrophobic moieties, amphiphilic block or graft copolymers can be created that self-assemble in aqueous solution to form micelles or nanoparticles. These structures can encapsulate hydrophobic drugs, enhancing their solubility and enabling targeted delivery.[12][13]

Protocol 6.1: Formulation of Drug-Loaded Nanoparticles

Objective: To formulate nanoparticles from an amphiphilic PAPB derivative and load them with a model hydrophobic drug (Nile Red).

Procedure:

• Synthesize Amphiphile: First, functionalize PAPB (from Protocol 3.1) with a hydrophobic thiol, such as dodecanethiol, using the thiol-ene procedure described in Protocol 4.1.

• Nanoparticle Formulation (Solvent Evaporation): a. Dissolve 10 mg of the amphiphilic PAPB and 0.1 mg of Nile Red in 1 mL of a suitable organic solvent (e.g., THF or DMF). b. Add this organic solution dropwise to 10 mL of deionized water while stirring vigorously. c. The nanoparticles will form spontaneously as the organic solvent diffuses into the water. d. Stir the solution overnight in a fume hood to allow for the complete evaporation of the organic solvent.

• Purification: Remove any non-encapsulated drug by dialysis against water for 24 hours.

• Characterization: a. Size: Measure the hydrodynamic diameter and size distribution of the nanoparticles using Dynamic Light Scattering (DLS). b. Loading: Determine the amount of encapsulated Nile Red using UV-Vis or fluorescence spectroscopy by lysing the nanoparticles with a solvent like DMF and comparing the absorbance/fluorescence to a standard curve.

Caption: Workflow for formulating drug-loaded polymeric nanoparticles.

Conclusion

1-Allylpyridinium bromide is a powerful and versatile monomer that serves as an excellent platform for designing advanced functional polymers. Its synthesis is straightforward, and its polymerization can be well-controlled using RAFT, yielding polymers with predictable molecular weights and low dispersity. The true strength of this system lies in the post-polymerization modification of the pendant allyl groups, which allows for the straightforward introduction of a wide range of functionalities. The protocols provided herein demonstrate pathways to creating materials for tangible applications, including effective antimicrobial surfaces and sophisticated nanocarriers for drug delivery, highlighting the immense potential of PAPB-based systems for the next generation of biomedical materials.

References

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• Royal Society of Chemistry. (n.d.). A facile route to well-defined imidazolium-based poly(ionic liquid)s of enhanced conductivity via RAFT. Polymer Chemistry. Retrieved February 10, 2026, from [Link]

• ScienceDirect. (n.d.). Preparation of nanoparticles poly ionic liquid via RAFT dispersion polymerization of ionic liquid monomer. Chinese Journal of Polymer Science. Retrieved February 10, 2026, from [Link]

• ACS Publications. (2024). Ionic Liquids Facilitating Efficient Oxygen-Tolerant PET-RAFT Polymerization Using an Organic Photocatalyst. Macromolecules. Retrieved February 10, 2026, from [Link]

• ProQuest. (n.d.). RAFT polymerization-induced self-assembly of poly(ionic liquids) in ethanol. Retrieved February 10, 2026, from [Link]

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• PubMed. (2008). Antibacterial and hemolytic activities of pyridinium polymers as a function of the spatial relationship between the positive charge and the pendant alkyl tail. Retrieved February 10, 2026, from [Link]

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• PubMed. (2020). Drug Delivery System Based on pH-Sensitive Biocompatible Poly(2-vinyl pyridine)-b-poly(ethylene oxide) Nanomicelles Loaded with Curcumin and 5-Fluorouracil. Retrieved February 10, 2026, from [Link]

• PubMed. (2023). Polymer based dual drug delivery system for targeted treatment of fluoroquinolone resistant Staphylococcus aureus mediated infections. Retrieved February 10, 2026, from [Link]

• ResearchGate. (2020). Drug Delivery System Based on pH-Sensitive Biocompatible Poly(2-vinyl pyridine)-b-poly(ethylene oxide) Nanomicelles Loaded with Curcumin and 5-Fluorouracil. Retrieved February 10, 2026, from [Link]

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• MDPI. (n.d.). 2-(3′,5′-Bis((dodecyloxy)carbonyl)-2′,6′-dimethyl-1′,4′-dihydro-[3,4′-bipyridin]-1-ium-1-yl)-1,3-dioxo-2,3-dihydro-1H-inden-2-ide. Retrieved February 10, 2026, from [Link]

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Greener Synthesis of Pyridinium Bromides: Application Notes and Protocols for the Modern Laboratory

Introduction: The Imperative for Sustainable Chemistry in Pyridinium Salt Synthesis

Pyridinium salts are a cornerstone of modern chemistry, finding diverse applications as ionic liquids, phase-transfer catalysts, reagents in organic synthesis, and as scaffolds for biologically active molecules.[1][2][3] The classical synthesis, often a Menschutkin reaction involving the quaternization of pyridine with an alkyl halide, typically relies on volatile organic solvents and prolonged heating, contributing to significant solvent waste and energy consumption. As the chemical industry pivots towards sustainability, the development of environmentally benign synthetic methodologies is not merely an academic exercise but a critical necessity.

This comprehensive guide provides researchers, scientists, and drug development professionals with detailed application notes and validated protocols for the greener synthesis of pyridinium bromides. We move beyond simply listing steps, offering insights into the mechanistic advantages of each technique and providing a framework for evaluating the environmental impact of your synthetic choices. The protocols herein emphasize waste reduction, energy efficiency, and the elimination of hazardous solvents, aligning with the core principles of green chemistry.

Evaluating "Greenness": Key Metrics for Sustainable Synthesis

Before delving into specific protocols, it is crucial to establish a quantitative basis for what constitutes a "greener" synthesis. Two widely adopted metrics are Atom Economy and the Environmental Factor (E-Factor).

• Atom Economy: Developed by Barry Trost, this metric calculates the efficiency of a reaction in converting the mass of reactants into the desired product.[4][5] An ideal, 100% atom-economical reaction incorporates all reactant atoms into the final product, generating no waste.[4][6] For the synthesis of N-alkylpyridinium bromide from pyridine and an alkyl bromide, the atom economy is theoretically 100% as it is an addition reaction.

• E-Factor: Introduced by Roger Sheldon, the E-Factor provides a more holistic view by quantifying the total waste produced in a process (E-Factor = total mass of waste / mass of product).[7] This includes solvent losses, reaction byproducts, and purification waste. A lower E-Factor signifies a greener process. Traditional syntheses often have high E-Factors due to solvent usage and purification steps. The methods described below aim to significantly reduce this value.

Section 1: Mechanochemical Synthesis via Liquid-Assisted Grinding (LAG)

Mechanochemistry utilizes mechanical force to induce chemical reactions, often in the absence of bulk solvents.[8] Liquid-Assisted Grinding (LAG) is a refinement where a small amount of liquid is added to the solid reactants, which can significantly accelerate reaction rates compared to neat grinding.[8] This method drastically reduces solvent waste and often simplifies product isolation.

Causality and Mechanistic Insight

The mechanical energy from grinding increases the surface area of the solid reactants and can create localized "hot spots" of high energy. In the context of pyridinium salt formation, this energy facilitates the close contact and interaction necessary for the nucleophilic attack of the pyridine nitrogen on the alkyl bromide. The catalytic amount of liquid in LAG acts as a transport medium, enhancing molecular mobility and facilitating the reaction at the solid-solid interface without dissolving the bulk reactants.

Experimental Protocol: Synthesis of a Quaternary Pyridinium Salt via LAG

This protocol is adapted from a reported synthesis of pyridinium salts from pyridoxal oxime and phenacyl bromides.[8]

Materials:

• Pyridine derivative (1.0 mmol)

• Alkyl bromide (1.0 mmol)

• Silica gel (optional, ~500 mg)

• Absolute Ethanol (catalytic amount, e.g., 300 µL)

• Mortar and Pestle (agate or ceramic)

• Acetone (for extraction)

Procedure:

• Reactant Addition: In a clean, dry mortar, combine the pyridine derivative (1.0 mmol) and the alkyl bromide (1.0 mmol). If desired, add approximately 500 mg of silica gel, which can aid in grinding and prevent clumping.

• Liquid Addition: Add a few drops (approximately 300 µL) of absolute ethanol to the solid mixture.

• Grinding: Grind the mixture vigorously with the pestle. The reaction progress can be monitored by taking small samples for Thin Layer Chromatography (TLC) at regular intervals (e.g., every 5-10 minutes).[8] Grinding is typically continued for 10 to 60 minutes, depending on the reactivity of the substrates.[8]

• Product Extraction: Once the reaction is complete as indicated by TLC, add hot acetone to the mortar and triturate the solid mixture to dissolve the product.

• Isolation: Filter the mixture under reduced pressure to remove the silica gel (if used) and any unreacted starting materials. If the product was adsorbed onto the silica, a second extraction with hot ethanol may be necessary.[8]

• Purification: Evaporate the solvent from the filtrate to yield the crude pyridinium bromide. The product can be further purified by recrystallization if necessary.

Section 2: Microwave-Assisted Solvent-Free Synthesis

Microwave-assisted organic synthesis has become a cornerstone of green chemistry due to its ability to dramatically reduce reaction times, increase yields, and enable solvent-free conditions.[6][9][10][11] Microwave energy directly couples with polar molecules, leading to rapid and uniform heating throughout the reaction mixture.

Causality and Mechanistic Insight

The Menshutkin reaction is highly amenable to microwave heating. Pyridine, alkyl halides, and the resulting pyridinium salt are all polar and interact strongly with the microwave field. This leads to a rapid increase in the internal temperature of the reaction mixture, significantly accelerating the rate of the SN2 quaternization reaction. The efficiency of this energy transfer allows for the omission of a solvent, which not only simplifies the workup but also leads to a 100% atom economy and a minimal E-factor.[6]

Experimental Protocol: Solvent-Free Microwave Synthesis of Amide-Based Pyridinium Bromides

This protocol is based on the synthesis of amide-based mono- and dimeric pyridinium bromides.[6]

Materials:

• Amide-substituted pyridine (e.g., 4-methyl-N-(pyridin-3-yl)benzamide) (1.0 mmol)

• Alkyl or benzyl bromide (e.g., 4-nitrobenzyl bromide) (1.0 mmol)

• Silica gel (as a solid support)

• Microwave reactor with temperature and power control

• Reaction vessel suitable for microwave synthesis

Procedure:

• Preparation: In a microwave process vial, thoroughly mix the amide-substituted pyridine (1.0 mmol) with the chosen bromide (1.0 mmol) and a small amount of silica gel to ensure even heating.

• Microwave Irradiation: Place the vial in the microwave reactor. Irradiate the mixture for a short period, typically 2-5 minutes, at a controlled temperature or power setting.[6] The optimal conditions should be determined for each specific reaction.

• Reaction Monitoring: The reaction can be monitored by observing physical changes (e.g., melting or color change) and confirmed by TLC analysis of a small sample post-irradiation.

• Work-up and Purification: After cooling, the product is typically extracted from the silica support with a suitable solvent (e.g., ethanol or acetone). The solvent is then removed under reduced pressure to yield the pyridinium bromide.[6] The solvent-free nature of the reaction often results in a product of high purity, minimizing the need for extensive purification.[6][11]

Workflow for Microwave-Assisted Synthesis

Caption: Workflow for microwave-assisted solvent-free synthesis.

Section 3: Ultrasound-Assisted Synthesis

Sonochemistry, the application of ultrasound to chemical reactions, offers another energy-efficient and green alternative to conventional methods.[12][13] The phenomenon of acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid—creates localized hot spots of intense temperature and pressure, accelerating reaction rates.[13]

Causality and Mechanistic Insight

The extreme conditions generated during cavitation enhance mass transfer and create high-energy microenvironments. This leads to a significant increase in the rate of the quaternization reaction between the pyridine nitrogen and the alkyl bromide. Ultrasound-assisted synthesis often results in higher yields and shorter reaction times compared to silent (non-irradiated) conventional methods.[12] While not always solvent-free, it allows for the use of greener solvents like ethanol and can often be performed at lower bulk temperatures.

Experimental Protocol: Ultrasound-Assisted Synthesis of Fluorinated Pyridinium Salts

This protocol is adapted from the synthesis of fluorinated pyridinium salts based on hydrazones.[12]

Materials:

• Pyridine-containing starting material (e.g., N'-(4-fluorobenzylidene)isonicotinohydrazide) (1.0 mmol)

• Alkyl halide (e.g., methyl iodide) (1.1 mmol)

• Ethanol

• Ultrasonic bath or probe sonicator

• Round-bottom flask

Procedure:

• Reactant Solution: Dissolve the pyridine-containing starting material (1.0 mmol) in a minimal amount of ethanol in a round-bottom flask.

• Reagent Addition: Add the alkyl halide (1.1 mmol) to the solution.

• Sonication: Place the flask in an ultrasonic bath or immerse an ultrasonic probe into the solution. Irradiate the mixture with ultrasound at a specified frequency and power. The reaction is typically carried out at room temperature or with gentle heating.

• Reaction Monitoring: Monitor the reaction progress via TLC. Ultrasound-assisted reactions are often significantly faster than their conventional counterparts.[12]

• Product Isolation: Upon completion, the product may precipitate from the solution upon cooling. If not, the solvent can be removed under reduced pressure. The resulting solid can be washed with a non-polar solvent like diethyl ether to remove any unreacted alkyl halide.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/ether).

Logical Flow of Greener Synthesis Method Selection

Caption: Decision tree for selecting a greener synthesis method.

Comparative Analysis of Greener Methodologies

To facilitate the selection of the most appropriate method, the following table summarizes the key advantages and typical conditions for each technique.

Feature	Mechanochemistry (LAG)	Microwave-Assisted	Ultrasound-Assisted
Solvent Use	Minimal (catalytic)[8]	Often solvent-free[6][11]	Reduced, uses green solvents[12]
Reaction Time	10-60 minutes[8]	2-15 minutes[6][9]	30-60 minutes[12]
Energy Input	Mechanical	Microwave	Ultrasonic
Yields	Moderate to Excellent[8]	Good to Excellent[6][11]	Good to Excellent[12]
Key Advantage	Extreme simplicity, minimal waste	Unprecedented speed	Operational simplicity, good yields
Scalability	Can be challenging for large scale	Well-established for various scales	Feasible for lab and pilot scale

Conclusion and Future Outlook

The adoption of greener synthesis methods for pyridinium bromides offers a clear pathway to reducing the environmental footprint of chemical research and production. Mechanochemical, microwave-assisted, and ultrasound-assisted techniques provide significant advantages over traditional protocols, including drastic reductions in reaction time, energy consumption, and solvent waste. These methods are not just "greener" but are often more efficient, yielding high-purity products with simplified work-up procedures. As the demand for sustainable chemical processes grows, these innovative approaches will become the new standard, enabling the development of novel materials and pharmaceuticals in an environmentally responsible manner.

References

• Novel and Cleaner Synthesis of Pyridinium Salts from Pyridoxal Oxime and Substituted Phenacyl Bromides. Croatian Chemica Acta. Available at: [Link]

• A Green Microwave-Assisted Synthesis of New Pyridazinium-Based Ionic Liquids as an Environmentally Friendly Alternative. Scientific Research Publishing. Available at: [Link]

• Microwave-assisted synthesis of novel imidazolium, pyridinium and pyridazinium-based ionic liquids and/or salts and prediction of physico-chemical properties for their toxicity and antibacterial activity. ResearchGate. Available at: [Link]

• Green solvent ionic liquids: structural directing pioneers for microwave-assisted synthesis of controlled MgO nanostructures. Royal Society of Chemistry. Available at: [Link]

• Development of ionic liquid crystals based on pyridinium and picolinium cations. Taylor & Francis Online. Available at: [Link]

• Green Chemistry. Scribd. Available at: [Link]

• Solid-phase synthesis and cytotoxic evaluation of novel pyridinium bromides. PLOS ONE. Available at: [Link]

• An Eco-Friendly Ultrasound-Assisted Synthesis of Novel Fluorinated Pyridinium Salts-Based Hydrazones and Antimicrobial and Antitumor Screening. MDPI. Available at: [Link]

• Microwave‐ assisted synthesis of pyridazinium‐based ionic liquid. ResearchGate. Available at: [Link]

• The Evolution of a Green Chemistry Laboratory Experiment: Greener Brominations of Stilbene. ResearchGate. Available at: [Link]

• Calculate the atom economy for a reaction in which... Chegg. Available at: [Link]

• Pyridinium Salts: From synthesis to reactivity and applications. ResearchGate. Available at: [Link]

• Sustainable biocatalytic approaches to pyridine and piperidine heterocycles. The University of Manchester. Available at: [Link]

• Synthetic Utility of Pyridinium Bromide: Synthesis and Antimicrobial Activity of Novel 2,4,6-Trisubstituted Pyridines Having Pyrazole Moiety. ResearchGate. Available at: [Link]

• Organic Chemistry Module. University of Scranton. Available at: [Link]

• Pyridine synthesis. Organic Chemistry Portal. Available at: [Link]

• Green Synthesis of Novel Pyridines via One-Pot Multicomponent Reaction and Their Anti-Inflammatory Evaluation. MDPI. Available at: [Link]

• Synthesis of pyridinium-based ionic liquids and their application to improve Candida rugosa lipase stability in a methanol-water solvent system. PLOS ONE. Available at: [Link]

• BROMINATIONS CONDUCTED WITH PYRIDINIUM BROMIDE PERBROMIDE. Journal of Organic Chemistry. Available at: [Link]

• 5.4: Yield And Atom Economy in Chemical Reactions. Chemistry LibreTexts. Available at: [Link]

• Atom Economy in Drug Synthesis is a Playground of Functional Groups. Prime Scholars. Available at: [Link]

• Synthesis of poly-(1,3-alkylpyridinium) bromide salts. Reagents,... ResearchGate. Available at: [Link]

• Making n-alkyl Pyrdinium bromide salts. Reddit. Available at: [Link]

• What is the atom economy of this reaction? Unknown Source.

• Ultrasound-Assisted Synthesis of Fused Polycyclic pyrazolo[3,4-b]pyridines. Revista de Chimie. Available at: [Link]

• The Role of Pyridinium Salts in Modern Organic Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• Synthesis and characterizations of pyridinium salts including poly(pyr). University of Nevada, Las Vegas. Available at: [Link]

• Synthesis and Antimicrobial Activity of Some Pyridinium Salts. MDPI. Available at: [Link]

• Ultrasonic-assisted synthesis and antitumor evaluation of novel variant heterocyclic compounds based on piperidine ring. Taylor & Francis Online. Available at: [Link]

• Preparation of the Pyridinium Salts Differing in the Length of the N-Alkyl Substituent. MDPI. Available at: [Link]

• Synthesis of n-alkyl bromides from corresponding alcohols. Sciencemadness.org. Available at: [Link]

• Synthesis and crystal structure of a new pyridinium bromide salt. National Institutes of Health. Available at: [Link]

• Typical E-Factors for chemical industry sectors. ResearchGate. Available at: [Link]

• From Pyrylium to Pyridinium Salts: Understanding Physicochemical Features. Semantic Scholar. Available at: [Link]

• Pyridine Compounds with Antimicrobial and Antiviral Activities. MDPI. Available at: [Link]

• Cetylpyridinium tribromide-An environmentally benign reagent for organic brominations and acetylations. ACG Publications. Available at: [Link]

• Microwave-promoted synthesis of chiral pyridinium salts. University of Ouro Preto. Available at: [Link]

• Solvent-Free α‑Arylation Reaction of Ketones with (Hetero)aryl Chlorides by N‑Heterocyclic Carbene−Palladium Complex (SIPr)Ph2Pd(cin)Cl. American Chemical Society. Available at: [Link]

• The synthetic potential of pyridinium salt photochemistry. National Institutes of Health. Available at: [Link]

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Application Note: Continuous Flow Synthesis of Pyridinium Salts

Guidance for Scalable, Safe, and High-Throughput Production

Abstract

Pyridinium salts are ubiquitous scaffolds in organic synthesis, serving as ionic liquids, biologically active pharmacophores, and radical precursors (Katritzky salts).[1] Traditional batch synthesis is often plagued by runaway exotherms (Menschutkin reaction), handling of energetic precursors (Zincke synthesis), and severe precipitation issues. This guide details three continuous flow protocols designed to overcome these limitations. By leveraging high-temperature/pressure processing and precise residence time control, we demonstrate how to achieve higher space-time yields while mitigating the risk of reactor fouling.

Part 1: Strategic Rationale & Engineering Principles

Why Flow? The Thermodynamics of Quaternization

The synthesis of pyridinium salts generally proceeds via

substitution (Menschutkin reaction) or condensation. These reactions present specific engineering challenges:

• Exotherm Management: The alkylation of pyridine with reactive halides (e.g., methyl iodide, benzyl bromide) is highly exothermic. In batch, reagent addition must be slow to prevent thermal runaway, extending processing time. Flow reactors utilize high surface-area-to-volume ratios to dissipate this heat instantaneously, allowing for "all-in-one" mixing.

• Solubility & Fouling: The product is an ionic salt, often insoluble in the non-polar organic solvents used for the starting materials. This creates a high risk of channel clogging.

  • Expert Insight: The "Goldilocks" solvent strategy is critical. While non-polar solvents (Toluene) precipitate the product immediately, highly polar solvents (Water/MeOH) may solvate the salt but retard the

    rate due to solvation of the nucleophile. Acetonitrile (MeCN) or Ethanol (EtOH) are often the optimal compromise, capable of sustaining high temperatures under back-pressure to maintain solubility.

The Safety Factor: Energetic Precursors

For specific subclasses like Zincke salts, the reagents (e.g., 2,4-dinitrochlorobenzene) are skin sensitizers and potential explosives. Flow chemistry isolates these hazards within a closed system, minimizing operator exposure.

Part 2: Detailed Experimental Protocols

Protocol A: High-Temperature Menschutkin Reaction (General Alkylation)

Target: Synthesis of N-alkylpyridinium halides (Ionic Liquids/Intermediates)

Principle: Utilizing superheated processing (above solvent b.p.) to accelerate kinetics, allowing the salt to remain molten or soluble until exit.

Reagents:

• Feed A: Pyridine derivative (1.0 M in Acetonitrile).

• Feed B: Alkyl Halide (e.g., 1-Bromobutane) (1.2 equiv in Acetonitrile).

System Configuration:

• Reactor: PFA or Stainless Steel Coil (10 mL volume).

• Pumps: Dual piston pumps (acid resistant).

• Pressure: 100 psi (7 bar) Back Pressure Regulator (BPR).

Step-by-Step Procedure:

• System Priming: Flush the reactor with pure Acetonitrile at 2 mL/min. Set the BPR to 100 psi.

• Thermal Equilibration: Heat the reactor coil to 120 °C . (Note: Acetonitrile b.p. is 82 °C; pressure keeps it liquid).

• Reaction Initiation: Set Pump A and Pump B flow rates to achieve a 1:1 volumetric ratio (total flow 2 mL/min, Residence Time = 5 min).

• Steady State: Discard the first 2 reactor volumes (20 mL) of output.

• Collection: Collect the effluent. Upon exiting the pressurized zone, the solvent will flash off or the salt will precipitate as the solution cools.

• Work-up: If the product precipitates, filter and wash with diethyl ether. If soluble, concentrate in vacuo.

Troubleshooting Clogging: If the reactor pressure spikes (indicating fouling), switch to a solvent mixture of MeCN:MeOH (9:1) . The small amount of alcohol significantly increases salt solubility without drastically dampening the reaction rate.

Protocol B: Telescoped Synthesis of Katritzky Salts

Target: N-substituted pyridinium salts from amines (for C-H functionalization)

Principle: Katritzky salts are typically made from pyrylium salts.[1] Pyrylium intermediates are often unstable or hygroscopic. This protocol generates the pyrylium salt in situ and immediately reacts it with an amine.[1][2]

Reagents:

• Feed 1: Acetophenone + Chalcone (in 1,2-Dichloroethane - DCE).[1]

• Feed 2:

  (in DCE).[1]

• Feed 3: Primary Amine (in Ethanol).[2]

System Configuration:

• Reactor 1 (Pyrylium formation): 5 mL Coil, T = 110 °C.

• Reactor 2 (Amination): 20 mL Coil, T = 130 °C.

• BPR: 5 bar (75 psi).

Step-by-Step Procedure:

• Step 1 (Pyrylium): Pump Feed 1 and Feed 2 into Mixer 1. Residence time ~3-5 mins.[1][3]

  • Chemistry: Acid-catalyzed condensation forms the pyrylium tetrafluoroborate.

• Step 2 (Telescoping): The output of Reactor 1 enters Mixer 2, where it meets Feed 3 (Amine).

  • Critical Parameter: The solvent switch is vital. The amine is dissolved in Ethanol .[2][4] When mixed with the DCE stream, the Ethanol solubilizes the resulting pyridinium salt, preventing the clogging that would occur in pure DCE.

• Reaction: The combined stream enters Reactor 2 (15 min residence time).

• Isolation: The effluent is directed into rapidly stirring diethyl ether to precipitate the Katritzky salt as a clean solid.

Protocol C: Safety-First Zincke Salt Synthesis

Target: 1-(2,4-Dinitrophenyl)pyridinium chloride (Activated Pyridinium)

Principle: Safe handling of the severe sensitizer 2,4-dinitrochlorobenzene (DNCB).

Reagents:

• Feed A: DNCB (0.5 M in Acetone).

• Feed B: Pyridine (0.5 M in Acetone).

Step-by-Step Procedure:

• Setup: Use a glass microreactor or PFA coil (avoid metal if corrosion is a concern with chlorides over long periods, though SS316 is generally acceptable for short runs).

• Conditions: Heat to 60 °C . Residence time: 10 minutes.[5]

• Quench: Direct output into a flask containing cold diethyl ether.

• Filtration: The Zincke salt precipitates immediately upon hitting the ether. Filtration yields the product without the operator ever handling the DNCB solution manually.

Part 3: Visualization & Data

Experimental Workflow Diagrams

Diagram 1: General High-Pressure Alkylation (Menschutkin)

This setup utilizes a single reactor coil with back-pressure regulation to access superheated conditions.

Caption: Single-stage flow setup for Menschutkin alkylation. The BPR enables reaction temperatures above the solvent boiling point.[1]

Diagram 2: Telescoped Katritzky Salt Synthesis

This advanced setup handles unstable intermediates and solvent incompatibility issues via a secondary injection point.

Caption: Two-stage telescoped system. Feed 3 introduces Ethanol to prevent clogging during the salt formation step.

Comparison of Batch vs. Flow Metrics

Feature	Batch Synthesis	Continuous Flow Synthesis	Impact
Reaction Time	2 - 24 Hours	5 - 20 Minutes	10-50x Faster (Due to superheating)
Heat Transfer	Poor (Risk of runaway)	Excellent (High Surface Area)	Safety (Allows use of potent electrophiles)
Solvent Usage	High (Dilution required)	Low (Concentrated streams)	Green Chemistry
Intermediate Handling	Isolation required (Pyrylium)	Telescoped (In-line consumption)	Efficiency (Avoids degradation)
Product Quality	Variable (Hot spots)	Consistent (Plug flow)	Reproducibility

References

• Sambiagio, C., et al. (2021).[1] "Continuous-Flow Synthesis of Pyrylium Tetrafluoroborates: Application to Synthesis of Katritzky Salts and Photoinduced Cationic RAFT Polymerization." Organic Letters. [Link][6]

• Sashuk, V., et al. (2023). "Continuous flow synthesis of pyridinium salts accelerated by multi-objective Bayesian optimization." Chemical Science. [Link][7]

• Baumann, M., et al. (2020).[8] "Process Intensification in the Synthesis of Pyridinium Salts." Reaction Chemistry & Engineering. (Contextual grounding in process intensification principles).

• Plutschack, M. B., et al. (2017). "The Hitchhiker’s Guide to Flow Chemistry." Chemical Reviews. [Link]

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• 5. researchgate.net [researchgate.net]
• 6. Continuous-Flow Synthesis of Pyrylium Tetrafluoroborates: Application to Synthesis of Katritzky Salts and Photoinduced Cationic RAFT Polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Continuous flow synthesis of pyridinium salts accelerated by multi-objective Bayesian optimization with active learning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: 1-Allylpyridinium Bromide Synthesis

Subject: Troubleshooting Common Impurities & Optimization Guide

Executive Summary & Technical Context

The synthesis of 1-Allylpyridinium bromide (also known as N-allylpyridinium bromide) is a fundamental quaternization reaction (Menschutkin reaction) between pyridine and allyl bromide. While theoretically straightforward, this reaction is prone to specific impurity profiles that can compromise downstream applications, particularly in electrochemical systems (ionic liquids) or pharmaceutical intermediates.

This guide addresses the "Silent Killers" of purity: trace stabilizers from reagents, hydrolytic degradation, and competitive polymerization.

Common Impurities Profile

The following table summarizes the most frequent impurities detected in crude and recrystallized 1-Allylpyridinium bromide.

Impurity Type	Specific Compound	Origin / Cause	Detection Method (1H NMR)	Removal Strategy
Starting Material	Pyridine	Incomplete reaction; excess reagent used.	Triplet ~7.4 ppm, Doublet ~8.6 ppm (distinct from salt).	Wash with non-polar solvent (Et₂O, Hexane) or vacuum drying.
Starting Material	Allyl Bromide	Incomplete reaction; excess reagent.	Doublet ~3.9 ppm (CH₂-Br). Lachrymator.	Vacuum drying (Volatile); wash with Et₂O.
Degradant	Allyl Alcohol	Hydrolysis of allyl bromide by moisture.	Multiplet ~4.0-4.2 ppm; Broad singlet (OH).	Recrystallization from dry Acetone/EtOH; Use anhydrous reagents.
Stabilizer	Propylene Oxide	Added to commercial Allyl Bromide (up to 1000 ppm) to prevent HBr formation.[1]	Methyl doublet ~1.3 ppm; Epoxide ring protons ~2.4-3.0 ppm.	Recrystallization; High vacuum drying.
Oligomer	Poly(allylpyridinium)	Radical polymerization of the allyl group (light/heat induced).	Broadening of alkene signals; "Hump" in baseline ~1.5-2.5 ppm.	Irreversible. Prevent with light exclusion and radical inhibitors.
Oxidation	Pyridine N-Oxide	Oxidation of residual pyridine.	Shifted aromatic signals; often darker color.	Use fresh, distilled pyridine under N₂ atmosphere.

Mechanism of Impurity Formation (The "Why")

Understanding the mechanism is critical for prevention. The following diagram illustrates the primary reaction pathway versus the competing degradation pathways.

Figure 1: Reaction scheme showing the desired SN2 pathway (Blue) and competing hydrolysis/polymerization pathways (Red/Yellow).

Troubleshooting Guide (Q&A)

Q1: My product has a persistent yellow or brown tint. Is it usable?

Diagnosis: The color likely arises from trace oxidation products (conjugated polyenes) or polymerized impurities. Pure 1-Allylpyridinium bromide should be a white to off-white crystalline solid .

• Cause: Exposure to light during reaction or storage, or use of old pyridine containing N-oxides.

• Solution:

  • Recrystallization: Dissolve in a minimum amount of dry ethanol/methanol and precipitate with cold ethyl acetate or acetone.

  • Activated Carbon: If recrystallization fails, dissolve in methanol, treat with activated carbon for 30 mins, filter, and re-precipitate.

• Prevention: Conduct the reaction in the dark (wrap flask in foil) and under an inert atmosphere (N₂ or Ar).

Q2: The NMR shows small peaks around 1.3 ppm and 2.4-3.0 ppm. What are these?

Diagnosis: These are likely signals from Propylene Oxide , a stabilizer universally added to commercial Allyl Bromide to scavenge HBr.

• Impact: In electrochemical applications, these epoxides can undergo ring-opening polymerization, fouling electrodes.

• Solution: These are volatile. Extended drying in a vacuum oven (40°C, <10 mbar) for 24 hours usually removes them. If persistent, wash the solid product with diethyl ether.

Q3: My product is sticky/hygroscopic and won't crystallize well.

Diagnosis: Water contamination. Pyridinium salts are notoriously hygroscopic.

• Cause: Reaction solvent (usually Acetonitrile) was not dry, or the flask was open to air.

• Solution:

  • Azeotropic Drying: Dissolve in dry acetonitrile or toluene and rotary evaporate to remove water azeotropically.

  • Desiccator: Store the final product in a vacuum desiccator over P₂O₅ or silica gel.

  • Solvent Choice: Ensure the precipitation solvent (Acetone/Ethyl Acetate) is anhydrous.

Q4: I see broadening of the alkene peaks (5.0 - 6.5 ppm) in the NMR.

Diagnosis: Partial polymerization of the allyl group.

• Mechanism: The allyl double bond is susceptible to radical polymerization, especially if the reaction mixture was heated excessively (>80°C) or exposed to UV light.

• Criticality: This is difficult to separate. If the broadening is significant (>5% integral), discard the batch.

• Prevention: Add a radical inhibitor (e.g., BHT) to the reaction only if it can be washed out later, but preferably, strictly control temperature (70°C max) and exclude light.

Standardized Experimental Protocol

To minimize the impurities listed above, follow this optimized protocol.

Reagents:

• Pyridine (ReagentPlus, ≥99%, dried over KOH or distilled).

• Allyl Bromide (99%, stabilized). Note: Handle in fume hood; lachrymator.

• Acetonitrile (Anhydrous, <50 ppm H₂O).

• Ethyl Acetate (for precipitation).[2]

Procedure:

• Setup: Equip a 3-neck round-bottom flask with a reflux condenser, N₂ inlet, and magnetic stir bar. Wrap the flask in aluminum foil to exclude light.

• Charging: Add Pyridine (1.0 equiv) and Acetonitrile (5 mL per gram of pyridine).

• Addition: Add Allyl Bromide (1.2 equiv) dropwise at room temperature. Using excess allyl bromide drives the reaction to completion, consuming the harder-to-remove pyridine.

• Reaction: Heat to 70°C for 12-24 hours under N₂. Monitor by TLC (or NMR) for the disappearance of pyridine.

• Workup:

  • Cool the mixture to room temperature.

  • Concentrate the solution (remove ~50% of solvent) via rotary evaporation.

  • Add the concentrate dropwise into cold (0°C ) Ethyl Acetate (10x volume) with vigorous stirring. The product should precipitate as a white solid.

• Purification:

  • Filter the solid under N₂ or Argon (avoid moisture).

  • Wash the cake 3x with cold Ethyl Acetate or Diethyl Ether to remove unreacted Allyl Bromide and Propylene Oxide.

  • Drying: Dry in a vacuum oven at 40°C for 24 hours.

Analytical Reference Data

Expected 1H NMR Data (D₂O, 400 MHz):

Position	Shift (δ, ppm)	Multiplicity	Integral	Assignment
Ortho	8.95 - 9.05	Doublet (d)	2H	Pyridinium Ring (Adj to N)
Para	8.60 - 8.68	Triplet (t)	1H	Pyridinium Ring (Opposite N)
Meta	8.10 - 8.20	Triplet (t)	2H	Pyridinium Ring
Allyl -CH=	6.10 - 6.25	Multiplet (m)	1H	Internal Alkene
Allyl =CH₂	5.45 - 5.60	Multiplet (m)	2H	Terminal Alkene
Allyl N-CH₂	5.25 - 5.35	Doublet (d)	2H	Methylene attached to N

Note: Chemical shifts may vary slightly (±0.1 ppm) depending on concentration and water content.

Troubleshooting Logic Flow

Use this flow to diagnose issues with your final product.

Figure 2: Logic tree for diagnosing impurity sources based on visual and spectral data.

References

• Benek, O., et al. (2015). "Synthesis and in vitro evaluation of new cholinesterase inhibitors." Medicinal Chemistry, 11(1), 21-29.[3] Link (Describes general synthesis in MeCN).

• Messali, M., et al. (2017). "Synthesis and crystal structure of a new pyridinium bromide salt." Acta Crystallographica Section E, 73(11), 1682–1686. Link (Provides NMR shift context for N-alkyl pyridinium salts).

• Sigma-Aldrich. "Allyl Bromide Product Specification & Stabilizer Information." Link (Confirms Propylene Oxide stabilizer content).[4]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry, 62(21), 7512–7515. Link (Standard for identifying solvent impurities).

• Bhowmik, P. K., et al. (2001).[2] "Synthesis and characterization of poly(pyridinium salt)s." Macromolecules. Link (Discusses polymerization risks of pyridinium salts).

Sources

• 1. Allyl bromide | 106-95-6 [chemicalbook.com]
• 2. scispace.com [scispace.com]
• 3. 1-ALLYLPYRIDINIUM BROMIDE synthesis - chemicalbook [chemicalbook.com]
• 4. Allyl bromide reagent grade, 97 , Yes propylene oxide = 1000ppm stabilizer 106-95-6 [sigmaaldrich.com]

stability issues of 1-Allylpyridinium bromide under reaction conditions

Welcome to the technical support guide for 1-Allylpyridinium bromide. This document is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot stability issues encountered during its use. We will move beyond simple procedural steps to explore the chemical principles governing its stability, providing you with the expertise to proactively design robust reaction conditions and diagnose issues as they arise.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the fundamental stability of 1-Allylpyridinium bromide.

Q1: What are the primary factors that compromise the stability of 1-Allylpyridinium bromide in a reaction?

A1: The stability of 1-Allylpyridinium bromide is primarily influenced by four key factors: temperature, pH, the presence of strong nucleophiles or bases, and light. Pyridinium salts, in general, can be susceptible to thermal degradation, and elevated temperatures can promote unwanted side reactions like Hofmann elimination.[1] The pH of the medium is critical; both strongly acidic and basic conditions can catalyze hydrolytic degradation pathways.[2] Furthermore, the allyl group itself is an electrophilic site, making the compound vulnerable to attack by strong nucleophiles. Finally, like many organic salts, prolonged exposure to high-energy light can induce photodegradation.[1]

Q2: What are the most common degradation pathways I should be aware of?

A2: There are three primary degradation pathways for 1-Allylpyridinium bromide:

• Nucleophilic Attack on the Allyl Group: The allyl group is highly susceptible to SN2 reactions, a reactivity that is enhanced compared to a standard alkyl group.[3] Strong nucleophiles in your reaction (e.g., amines, thiolates, excess halide ions) can attack the allyl moiety, cleaving it from the pyridine ring and forming an allyl-nucleophile adduct and pyridine.

• Hofmann Elimination: In the presence of a strong base and elevated temperatures, a β-elimination reaction (Hofmann elimination) can occur.[1] This would result in the formation of allene, pyridine, and HBr. This is a significant concern in reactions run under basic conditions at high temperatures.

• Pyridine Ring Opening: While less common under typical synthetic conditions, the pyridine ring itself can be cleaved by potent oxidizing agents or certain reductive pathways, leading to a complex mixture of degradation products and a complete loss of the desired structure.[1]

Q3: My solution of 1-Allylpyridinium bromide has turned yellow/brown. Is this a sign of degradation?

A3: Yes, a distinct color change, particularly to yellow, brown, or black, is a strong visual indicator of degradation. This often points to the formation of complex, conjugated byproducts or polymeric material resulting from side reactions of the allyl group or pyridine ring. While pure 1-Allylpyridinium bromide is typically a white to off-white solid, discoloration upon dissolution or during a reaction warrants immediate investigation with analytical techniques like TLC, HPLC, or ¹H NMR to identify the cause.

Section 2: Troubleshooting Common Experimental Issues

This guide provides a systematic approach to diagnosing and resolving specific problems encountered during your experiments.

Issue 1: Unexpected Byproducts Detected by NMR or LC-MS

• Symptom: Your analytical data shows peaks that do not correspond to your starting material, desired product, or known reagents.

• Causality Analysis: The identity of the byproduct is the key to diagnosis.

  • Presence of Free Pyridine: If you detect pyridine, it strongly suggests a cleavage of the allyl-nitrogen bond. This is likely caused by a nucleophile in your reaction mixture attacking the allyl group.

  • Mass Signals Corresponding to [Allyl-Nu + H]+: If you identify a mass corresponding to your nucleophile attached to an allyl group, this confirms the SN2 degradation pathway.

  • Complex Aromatic Signals: If the pyridinium ring signals in the ¹H NMR are distorted, diminished, or accompanied by a complex baseline, it may indicate ring-opening or polymerization, often triggered by harsh redox conditions or extreme pH.

• Recommended Actions:

  • Re-evaluate Reagent Compatibility: Scrutinize all reagents for strong nucleophiles or bases. Can a weaker, non-nucleophilic base be used? (See Table 2 for guidance).

  • Lower Reaction Temperature: Nucleophilic attack and elimination reactions are highly temperature-dependent. Reducing the reaction temperature can significantly slow these degradation pathways.

  • Modify Order of Addition: Consider adding the 1-Allylpyridinium bromide to the reaction mixture last, minimizing its exposure time to potentially incompatible reagents at elevated temperatures.

Issue 2: Low or Inconsistent Reaction Yields

• Symptom: The yield of your desired product is significantly lower than expected, or varies greatly between batches.

• Causality Analysis: Low yields are often a direct consequence of the starting material degrading before it can react as intended. If your reaction is slow, the rate of degradation may be competitive with the rate of your desired transformation.

• Recommended Actions:

  • Confirm Starting Material Purity: Before starting, verify the purity of your 1-Allylpyridinium bromide using ¹H NMR or melting point. Impurities can inhibit the reaction or catalyze degradation.

  • Run a Control Reaction: Set up a control experiment containing only 1-Allylpyridinium bromide and the solvent under the reaction conditions (temperature, time). Analyze the control mixture to quantify the extent of degradation independent of other reagents.

  • Increase Reagent Concentration: If the degradation pathway is a pseudo-first-order process (e.g., thermal decomposition), increasing the concentration of the other reactant(s) may favor the bimolecular desired reaction over the unimolecular degradation, improving the yield.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for troubleshooting stability issues with 1-Allylpyridinium bromide.

Caption: A decision tree for troubleshooting stability issues.

Section 3: Protocols for Stability Assessment

These protocols provide step-by-step methodologies to quantitatively assess the stability of 1-Allylpyridinium bromide under your specific experimental conditions.

Protocol 1: pH Stability Study via HPLC

This protocol helps determine the optimal pH range for your reaction by monitoring the degradation of 1-Allylpyridinium bromide over time.

• Buffer Preparation: Prepare a series of buffers (e.g., 50 mM phosphate or citrate) at different pH values relevant to your intended reaction (e.g., pH 3, 5, 7, 9, 11).

• Sample Preparation: Prepare stock solutions of 1-Allylpyridinium bromide in each buffer at a known concentration (e.g., 1 mg/mL).

• Incubation: Incubate the solutions at your intended reaction temperature.

• Time-Point Analysis: At set time points (e.g., 0, 1, 4, 8, 24 hours), withdraw an aliquot from each solution, quench any reaction by neutralizing and/or diluting in the mobile phase, and analyze immediately by HPLC.

• HPLC Method:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient elution using a mixture of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Detection: UV detector at ~260 nm.

  • Analysis: Monitor the peak area of the 1-Allylpyridinium bromide peak. A decrease in peak area over time indicates degradation. Plot the percentage of remaining compound versus time for each pH. This method can effectively distinguish between the parent compound and its degradation products.[1]

Protocol 2: Monitoring Degradation in Real-Time via ¹H NMR

This protocol is useful for diagnosing issues in an ongoing reaction.

• Initial Spectrum: Before initiating the reaction (e.g., before adding a catalyst or increasing temperature), take a high-quality ¹H NMR spectrum of your reaction mixture. Use a deuterated solvent and include an internal standard (e.g., mesitylene) of known concentration.

• Reaction Monitoring: At regular intervals, carefully take a small aliquot from the reaction, quench it if necessary, and acquire a ¹H NMR spectrum.

• Spectral Analysis:

  • Monitor Key Protons: Pay close attention to the chemical shifts and integration of the pyridinium protons and the vinyl protons of the allyl group.

  • Quantify Degradation: Compare the integration of the 1-Allylpyridinium bromide protons to the internal standard. A decrease in this ratio indicates consumption of the starting material.

  • Identify Byproducts: Look for the appearance of new signals. A singlet around 8.5-8.7 ppm in CDCl₃ could indicate the formation of free pyridine.

Section 4: Data Summary & Recommendations

Table 1: General Stability & Compatibility Profile

Parameter	Recommended Conditions	Conditions to Avoid	Rationale
Temperature	< 80 °C	> 100 °C, especially for prolonged periods	Higher temperatures accelerate all degradation pathways, particularly elimination and nucleophilic attack.[4]
pH	4 - 7	< 3 or > 8	Extreme pH can catalyze hydrolysis of the compound.[2] Strong bases can induce Hofmann elimination.[1]
Solvents	Aprotic solvents (e.g., Acetonitrile, DMF, Toluene[5])	Protic solvents (e.g., water, methanol) at high temperatures	Protic solvents can act as nucleophiles or facilitate proton transfer for elimination/hydrolysis, especially when heated.[6]
Atmosphere	Inert (N₂ or Ar)	Air / Oxygen	While generally stable to air, an inert atmosphere prevents potential oxidative degradation of the pyridine ring under harsh conditions.[1]
Light	Protect from direct light (amber vials)	Prolonged exposure to UV or strong light	Photodegradation can occur, leading to radical pathways and decomposition.[1]

Table 2: Reagent Compatibility Guide

Reagent Class	Examples	Potential Issue	Mitigation Strategy
Strong Bases	NaOH, KOH, t-BuOK	Hofmann Elimination	Use a weaker, non-nucleophilic base (e.g., K₂CO₃, DIPEA) if possible. Run the reaction at the lowest effective temperature.
Strong Nucleophiles	NaCN, NaSH, NaN₃, primary/secondary amines	SN2 attack on the allyl group	Protect the nucleophile until needed, use a less nucleophilic reagent, or choose an alternative synthetic route.
Strong Oxidants	KMnO₄, H₂O₂	Pyridine ring cleavage	Avoid strong oxidizing agents unless a ring-opening is the desired outcome.
Strong Reductants	LiAlH₄, NaBH₄	Reduction of the pyridine ring	Pyridinium salts can be reduced, leading to loss of aromaticity.[1] Use milder reducing agents if reduction of another functional group is needed.

Diagram of Potential Degradation Pathways

Caption: Major degradation pathways of 1-Allylpyridinium bromide.

References

• Koval, I. V., et al. (2025). Synthesis, Thermal Stability, and Colloid-Chemical Properties of Pyridinium Ionic Liquids with the Bromotrichloroferrate Anion. Russian Journal of General Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Yield, melting point and retention time of prepared pyridinium salts. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Thermolysis of pyridinium perchlorate salts. ResearchGate. Retrieved from [Link]

• Zhuravlev, A. V., et al. (2022). Comparative Characteristics of Thermal Stability of Quaternary Ammonium and Pyridinium Tetrachloroferrates. Russian Journal of General Chemistry. Retrieved from [Link]

• Gutman, E. S., et al. (n.d.). Primary vs. Secondary Alkylpyridinium Salts: A Comparison under Electrochemical and Chemical Reduction Conditions. PMC. Retrieved from [Link]

• Quora. (2017). Why do allyl halides have a high reactivity?. Quora. Retrieved from [Link]

• Google Patents. (n.d.). Processes for preparing 1-alkyl-3-alkyl-pyridinium bromide and uses thereof as additives in electrochemical cells. Google Patents.

• Khan, M. S., et al. (2024). Solid-phase synthesis and cytotoxic evaluation of novel pyridinium bromides. PMC. Retrieved from [Link]

• Seethalakshmi, S., et al. (2013). 1-Allyl-2-aminopyridin-1-ium bromide. PMC. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 3.2 Reactions of Allyl System. Organic Chemistry II. Retrieved from [Link]

• Donohoe, T. J., et al. (n.d.). Synthesis, Reactivity and Stability of Aryl Halide Protecting Groups towards Di-Substituted Pyridines. ResearchGate. Retrieved from [Link]

• Cipta, O., et al. (2023). Synthesis of pyridinium-based ionic liquids and their application to improve Candida rugosa lipase stability in a methanol-water solvent system. Turkish Journal of Chemistry. Retrieved from [Link]

• Giese, M., et al. (2017). Synthesis and crystal structure of a new pyridinium bromide salt. NIH. Retrieved from [Link]

• ResearchGate. (n.d.). Thermochemistry of Alkyl Pyridinium Bromide Ionic Liquids: Calorimetric Measurements and Calculations. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). Processes for preparing l-alkyl-3-alkyl-pyridinium bromide and uses thereof as additives in electrochemical cells. Google Patents.

• Cipta, O., et al. (2023). Synthesis of pyridinium-based ionic liquids and their application to improve Candida rugosa lipase stability in a methanol-water solvent system. PMC. Retrieved from [Link]

• Yazar, Y., et al. (2023). Investigation of aclidinium bromide degradation by stability-indicating HPLC methods, characterization of impurities by NMR, and identification of degradation products by LC-MS. PubMed. Retrieved from [Link]

• Vardan, M. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate. Retrieved from [Link]

• Wang, L., et al. (n.d.). Alkyl pyridine ionic liquid as a green corrosion inhibitor for mild steel in acidic medium. RSC Publishing. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 16.5: SN2 Reactions of Allylic Halides and Tosylates. Chemistry LibreTexts. Retrieved from [Link]

• ResearchGate. (n.d.). Salts of boronium (+3) ions with unprecedented hydrolytic stability. ResearchGate. Retrieved from [Link]

• D'Anna, F., et al. (2022). A Combined Experimental/Computational Study of Dicationic Ionic Liquids with Bromide and Tungstate Anions. MDPI. Retrieved from [Link]

• Mill, T. (2015). Are alkyl bromides susceptible to hydrolysis?. ResearchGate. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023). Allylic and Benzylic Halides - SN1 and SN2 Reactions. YouTube. Retrieved from [Link]

• Khan, M. S., et al. (2022). Discovery of Novel Dimeric Pyridinium Bromide Analogues Inhibits Cancer Cell Growth by Activating Caspases and Downregulating Bcl-2 Protein. PMC. Retrieved from [Link]

• The Hebrew University of Jerusalem. (1985). Preparation and Hydrolytic Stability of Cross-Linked Poly(4-vinylpryridine)-Borane. The Hebrew University of Jerusalem. Retrieved from [Link]

Sources

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• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and crystal structure of a new pyridinium bromide salt: 4-methyl-1-(3-phen­oxy­prop­yl)pyridinium bromide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Guide: 1-Allylpyridinium Bromide vs. Imidazolium Ionic Liquids

The following guide compares 1-Allylpyridinium bromide ([APy]Br) —a reactive, polymerizable organic salt—against the industry-standard Imidazolium-based Ionic Liquids (e.g., [BMIM][PF₆]) .

Content Type: Comparative Technical Analysis & Experimental Guide Focus: Reactivity, Polymerization Potential, and Electrochemical Performance

Executive Summary: The "Reactive" vs. "Inert" Paradigm

In the landscape of ionic liquids (ILs), the distinction between 1-Allylpyridinium bromide ([APy]Br) and standard Imidazolium-based ILs (e.g., [BMIM]X) is not merely structural—it is functional.

• Imidazolium ILs ([BMIM], [EMIM]): Are designed to be inert solvents . Their value lies in their thermal stability, low vapor pressure, and wide electrochemical windows, making them ideal "green" replacements for volatile organic solvents in extraction and catalysis.

• 1-Allylpyridinium Bromide ([APy]Br): Is a functional monomer . The presence of the allyl group (

  ) attached to the electron-deficient pyridinium ring transforms this molecule into a Polymerizable Ionic Liquid (PIL) . It is rarely used as a static solvent; rather, it is a precursor for synthesizing high-charge-density polyelectrolytes, hydrogels, and catalytic membranes.

Key Takeaway: Choose Imidazolium for media (solvents/electrolytes). Choose Allylpyridinium for materials (polymers/functional surfaces).

Chemical Architecture & Mechanism

Structural Comparison

Feature	1-Allylpyridinium Bromide ([APy]Br)	1-Butyl-3-methylimidazolium ([BMIM])
Core Ring	Pyridinium (6-membered, 1 Nitrogen)	Imidazolium (5-membered, 2 Nitrogens)
Electronic State	Highly electron-deficient (stronger -acceptor).	Electron-rich aromatic system.
Functional Group	Allyl ( ): Susceptible to radical polymerization.	Alkyl (Butyl/Ethyl): Chemically inert saturated chain.
Reactivity	High. Can cross-link or polymerize.	Low. Stable under oxidative/reductive stress.

Mechanism of Action: The "Allyl" Advantage

The allyl group in [APy]Br allows it to undergo free-radical polymerization . Unlike [BMIM], which remains a liquid, [APy]Br can be converted into a solid polyelectrolyte backbone. This locks the ionic charge into a solid matrix, creating materials used for:

• Anion Exchange Membranes (AEMs): For fuel cells.

• Antibacterial Surfaces: The high charge density disrupts bacterial cell walls.

• Electro-responsive Hydrogels: Actuators that move in response to electric fields.

Physicochemical Profile

The following table contrasts the physical properties relevant to experimental design.

Property	1-Allylpyridinium Bromide	[BMIM][PF₆] (Standard IL)	Implication
Physical State (25°C)	Solid (Hygroscopic Crystalline Powder)	Liquid (Viscous)	[APy]Br requires dissolution or melting (>100°C) to act as a solvent.
Melting Point	~100–105°C (Precursor dependent)	-61°C (Glass transition)	[BMIM] is a true Room Temperature Ionic Liquid (RTIL).
Electrochemical Window	Narrower (~3.0 V). Pyridinium reduces easily.	Wide (~4.5–6.0 V).	[BMIM] is better for batteries; [APy]Br is a redox mediator.
Viscosity	N/A (Solid) / High in solution	~300 cP (Honey-like)	[BMIM] suffers from mass transfer limits; [APy]Br solutions are tunable.
Toxicity (EC₅₀)	High. Pyridinium cation is more toxic.	Moderate. Alkyl chain length dependent.	[APy]Br requires stricter handling protocols (See Section 6).

Deep Dive: Synthesis & Polymerization Workflows

This section visualizes the transformation of [APy]Br from a simple salt to a functional polymer.

Workflow Diagram: Synthesis to Polymerization

Caption: The synthesis pathway involves a nucleophilic substitution to form the monomer, followed by radical polymerization to create the functional polyelectrolyte.

Experimental Protocols

Protocol A: Synthesis of 1-Allylpyridinium Bromide

Objective: Produce high-purity [APy]Br monomer for polymerization.

Reagents:

• Pyridine (Reagent Grade, dried over KOH)

• Allyl Bromide (Freshly distilled to remove stabilizers)

• Acetonitrile (Anhydrous)

• Diethyl Ether (for washing)

Step-by-Step:

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, reflux condenser, and nitrogen inlet.

• Charging: Add 50 mL of anhydrous acetonitrile and 0.1 mol of Pyridine.

• Addition: Cool the flask to 0°C in an ice bath. Dropwise add 0.12 mol (1.2 eq) of Allyl Bromide over 30 minutes. Caution: Allyl bromide is a lachrymator.

• Reaction: Remove ice bath. Stir at 45°C for 24 hours . The solution will darken slightly, and precipitate may begin to form.

• Isolation: Concentrate the solvent to 50% volume using a rotary evaporator. Pour the residue into 200 mL of cold Diethyl Ether.

• Purification: The product will precipitate as a white/off-white hygroscopic solid. Filter under vacuum (Schlenk line preferred due to hygroscopicity).

• Drying: Dry in a vacuum oven at 40°C for 12 hours. Store in a desiccator.

Protocol B: Electrochemical Window Determination

Objective: Compare the stability limits of [APy]Br vs. [BMIM][PF₆].

Method: Cyclic Voltammetry (CV)[1]

• Electrolyte: Prepare 0.1 M solutions of [APy]Br and [BMIM][PF₆] in dry Acetonitrile.

• Electrodes:

  • Working: Glassy Carbon (3 mm)

  • Counter: Platinum Wire

  • Reference: Ag/AgCl (non-aqueous)

• Scan: Scan from 0 V → +2.5 V → -2.5 V → 0 V at 100 mV/s.

• Observation:

  • [BMIM]: Expect stability (flat line) from -2.5 V to +2.5 V.

  • [APy]Br: Look for a reduction peak around -1.0 V to -1.2 V . This corresponds to the reduction of the pyridinium cation to the pyridinyl radical, limiting its use as a negative electrolyte but enabling its use as a redox mediator.

Performance Case Study: Desulfurization

While [BMIM] ILs are standard for extraction, Pyridinium ILs often show superior performance in Deep Desulfurization of Fuels due to enhanced

- interactions.

Mechanism: The electron-deficient pyridinium ring interacts strongly with the electron-rich thiophene ring in fuels.

• [BMIM] Efficiency: ~75-85% removal of Dibenzothiophene (DBT).

• Pyridinium Efficiency: ~90-95% removal of DBT (due to stronger aromatic stacking).

Recommendation: If your goal is extraction of aromatics, Pyridinium-based ILs (specifically N-butylpyridinium or N-allylpyridinium) are superior to Imidazolium due to this specific electronic affinity.

Safety & Toxicology (Critical for Drug Dev)

Hazard	1-Allylpyridinium Bromide	Imidazolium ILs ([BMIM])
Acute Toxicity	High. Pyridinium salts inhibit acetylcholinesterase more potently than imidazolium.	Moderate. Generally considered "safer," though chain-length dependent.
Sensitization	Lachrymator Risk. Residual allyl bromide is a potent eye/lung irritant.	Low.
Biodegradability	Poor. The pyridinium ring is resistant to microbial breakdown.	Variable. Ester-functionalized imidazoliums degrade better.

Handling Directive:

• Always handle [APy]Br in a fume hood.

• Treat all "Allyl" derivatives as potential alkylating agents (carcinogen suspects) until polymerised.

• For drug delivery vehicles, [APy]Br is NOT recommended directly; use biocompatible Cholinium-based ILs instead.

References

• Synthesis & Properties of Pyridinium Salts

  • Source: Lethesh, K. C., et al. "Synthesis, characterization and thermal properties of pyridinium ionic liquids." Journal of Chemical Thermodynamics, 2011.

• Polymerizable Ionic Liquids (PILs)

  • Source: Yuan, J., & Antonietti, M. "Poly(ionic liquid)

• Desulfurization Performance

  • Source: Wang, J., et al. "Desulfurization of gasoline by extraction with N-alkyl-pyridinium-based ionic liquids." Energy & Fuels, 2007.

• Toxicity Comparison

  • Source: Docherty, K. M., & Kulpa, C. F. "Toxicity and antimicrobial activity of imidazolium and pyridinium ionic liquids." Green Chemistry, 2005.[2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Catalytic Activity of Pyridinium Salts in Modern Organic Synthesis

For researchers, scientists, and professionals in drug development, the quest for efficient, selective, and robust catalytic systems is perpetual. Pyridinium salts, once relegated to the role of simple organic bases or phase-transfer agents, have emerged as a versatile and powerful class of catalysts and catalyst precursors.[1][2] Their tunable electronic and steric properties, coupled with their unique reactivity, have positioned them at the forefront of various catalytic transformations, including asymmetric hydrogenation, photoredox catalysis, and multicomponent reactions.[3][4][5]

This guide provides an in-depth comparative study of the catalytic activity of different pyridinium salts across key organic transformations. By synthesizing data from seminal literature, we will explore the nuances of their catalytic performance, delve into the mechanistic underpinnings of their reactivity, and provide detailed experimental protocols to empower researchers in their own investigations. Our focus is on elucidating the structure-activity relationships that govern their efficacy, thereby providing a rational basis for catalyst selection and development.

Section 1: Asymmetric Hydrogenation of Pyridinium Salts

The asymmetric hydrogenation of pyridinium salts to afford chiral piperidines is a cornerstone transformation in medicinal chemistry, as the piperidine motif is a prevalent scaffold in a vast number of pharmaceuticals.[3] The conversion of a planar, aromatic pyridine into a chiral, saturated piperidine via direct hydrogenation presents significant challenges, including catalyst deactivation and low reactivity of the pyridine ring.[6] The in situ formation of pyridinium salts has proven to be a highly effective strategy to overcome these hurdles by reducing the aromaticity of the ring and preventing catalyst poisoning.[3][6]

Comparative Performance of Iridium-Based Catalysts

Iridium complexes, in combination with chiral phosphine ligands, have been the workhorse for the asymmetric hydrogenation of pyridinium salts. The choice of both the ligand and the N-substituent on the pyridinium salt dramatically influences the reaction's efficiency and stereoselectivity.

Catalyst System	N-Substituent	Substrate	Yield (%)	ee (%)	Reference
[Ir(COD)Cl]₂ / (R)-SYNPHOS	Benzyl	2-Phenylpyridine	99	96	[3]
[Ir(COD)Cl]₂ / (R)-DIFLUORPHOS	Benzyl	2-Phenyl-3-CF₃-pyridine	>95	90	[3]
[Ir(COD)Cl]₂ / MP²-SEGPHOS (chiral phosphole)	Benzyl	2-Phenylpyridine	>95	95	[7]
[Ir(COD)Cl]₂ / Chiral Phosphoramidite + Achiral Phosphine	Benzyl	2-Arylpyridines	High	up to 82	[3]
Rh-JosiPhos / Et₃N	Benzyl	3-Phenylpyridine	High	up to 90	[8]

Analysis of Catalytic Performance:

The data clearly indicates that for 2-substituted pyridinium salts, iridium catalysts paired with biphenyl-based diphosphine ligands like (R)-SYNPHOS deliver exceptional enantioselectivities (up to 96% ee).[3] The introduction of an electron-withdrawing group, such as a trifluoromethyl group at the 3-position, can enhance the reactivity of the substrate.[3] The development of novel ligands, such as the chiral phosphole-based MP²-SEGPHOS, has also proven effective, achieving high enantioselectivity for 2-aryl-substituted piperidines.[7]

Interestingly, a dual-ligand system, employing a mixture of a chiral phosphoramidite and an achiral phosphine, has been reported to yield high enantioselectivities, suggesting a more complex catalytic cycle.[3] For the more challenging 3-substituted pyridinium salts, a rhodium-based catalyst in the presence of a base was necessary to achieve high enantiomeric excess.[8] This highlights that the optimal catalyst system is highly substrate-dependent.

Mechanistic Insights and Causality

The prevailing mechanism for the iridium-catalyzed asymmetric hydrogenation of pyridinium salts involves an initial 1,4-hydride addition to the pyridinium ring, forming a 1,4-dihydropyridine intermediate. This is followed by the asymmetric reduction of an iminium species, which is the enantiodetermining step.[3] The choice of the N-substituent is critical; N-benzyl groups are commonly employed as they can be readily removed via hydrogenolysis.[6] The conversion to the pyridinium salt is key to preventing catalyst deactivation by the nitrogen lone pair of the pyridine substrate and lowering the activation energy for the reduction of the aromatic system.[3]

Caption: Generalized catalytic cycle for the iridium-catalyzed asymmetric hydrogenation of pyridinium salts.

Section 2: Pyridinium Salts in Photocatalysis

Visible-light photoredox catalysis has revolutionized organic synthesis by enabling the formation of radical intermediates under mild conditions. Pyridinium salts, particularly N-functionalized variants like Katritzky salts (2,4,6-triphenylpyridinium salts), have emerged as excellent precursors for generating alkyl radicals via single-electron reduction.[4][9]

Comparative Applications in C-C Bond Formation

The utility of different pyridinium salts as radical precursors can be compared in various C-C bond-forming reactions. The choice of the pyridinium scaffold and the N-substituent influences the reduction potential and the subsequent fragmentation to generate the desired radical.

Pyridinium Salt Type	Reaction Type	Photocatalyst	Yield (%)	Diastereoselectivity/Enantioselectivity	Reference
Katritzky Salt	Deaminative Alkylation of Heteroarenes	Ir(ppy)₃	Good	N/A	[4]
Katritzky Salt	[3+2] Annulation with Alkenes	Ir(dF(CF₃)ppy)₂(dtbbpy)PF₆	Moderate to Good	Excellent ds	[4]
N-Alkoxy Pyridinium	α-Alkylation of Aldehydes	Chiral Amine (no metal)	Good	Good ee, low dr	[4]
N-Fluorosulfamoyl Pyridinium	Remote C4-Fluorosulfonamidation of Pyridines	ZnIn₂S₄ (heterogeneous)	Moderate to Good	N/A	[10]

Analysis of Catalytic Performance:

Katritzky salts are highly versatile and have been successfully employed in the deaminative alkylation of heteroarenes and in [3+2] annulation reactions to form complex heterocyclic structures with excellent diastereoselectivity.[4] A key advantage is their ability to be activated by common iridium-based photocatalysts.[4]

In a departure from transition metal catalysis, N-alkoxy pyridinium salts have been used in conjunction with chiral amine organocatalysts for the enantioselective α-alkylation of aldehydes.[4] This reaction proceeds through the formation of a charge-transfer complex, obviating the need for a dedicated photocatalyst.[4] More recently, specialized pyridinium salts, such as N-fluorosulfamoyl pyridinium salts, have been used in heterogeneous photocatalytic systems for novel transformations like the remote C4-fluorosulfonamidation of pyridines.[10]

General Mechanism of Radical Generation

The catalytic cycle typically begins with the excitation of a photocatalyst by visible light. The excited photocatalyst then reduces the pyridinium salt via a single-electron transfer (SET) process. The resulting pyridyl radical undergoes fragmentation to release a stable pyridine molecule and the desired radical species, which then engages in the subsequent bond-forming reaction.[4]

Sources

• 1. DSpace [scholarshare.temple.edu]
• 2. Pyridinium salts: from synthesis to reactivity and applications - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 4. Photoinduced stereoselective reactions using pyridinium salts as radical precursors - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Photoredox catalysis with pyridinium and structurally related onium salts: sustainable synthesis via reactive oxygen species generation and electron transfer - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 7. Asymmetric hydrogenation of pyridinium salts with an iridium phosphole catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. air.unimi.it [air.unimi.it]
• 9. Dissection of Alkylpyridinium Structures to Understand Deamination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Heterogeneous photocatalytic C4 remote fluorosulfonamidation of pyridines - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal of 1-Allylpyridinium Bromide

Executive Summary

1-Allylpyridinium bromide is a quaternary ammonium salt characterized by its pyridinium core and bromide counterion. Unlike standard organic solvents, its disposal requires strict adherence to halogenated waste protocols due to the release of corrosive hydrogen bromide (HBr) gas during thermal decomposition.

Immediate Directives:

• NEVER dispose of this compound down the drain. It is acutely toxic to aquatic life and inhibits biological nitrification processes in wastewater treatment plants.

• CLASSIFY as Halogenated Organic Waste (regardless of solid or liquid state).

• SEGREGATE from strong oxidizing agents to prevent uncontrolled reactions.

Chemical Profile & Hazard Assessment

Understanding the chemical nature of the waste is the first step in a self-validating safety system.

Parameter	Data	Operational Implication
Chemical Name	1-Allylpyridinium bromide	N-alkylation of pyridine creates a permanent positive charge.
CAS Number	10129-44-9	Use for waste manifesting and inventory tracking.
Molecular Formula	C₈H₁₀BrN	Contains Nitrogen and Bromine.
Physical State	Solid (Hygroscopic Crystal)	Must be kept dry; absorbs moisture rapidly, altering weight/concentration.
GHS Hazards	Skin Irrit. 2 / Eye Irrit.[1] 2A (or Corrosive Cat 1B depending on purity)	Requires full PPE (Nitrile gloves, safety goggles).
Thermal Decomp.	HBr, NOx, COx	CRITICAL: Incineration requires scrubbers.

The "Halogen Rule"

The presence of the bromide anion (Br⁻) dictates the disposal pathway. Standard non-halogenated waste streams (often used for acetone, ethanol, etc.) are incinerated in facilities that may not be equipped to scrub acid gases like HBr. Sending this compound to a non-halogenated stream can damage incinerator infrastructure and violate emissions permits.

Waste Stream Classification Logic

The following decision matrix illustrates the mandatory workflow for classifying 1-Allylpyridinium bromide waste.

Figure 1: Decision logic for waste stream segregation. Note that "Aqueous" streams containing this compound must still be collected, never sewered.

Detailed Disposal Procedures

Solid Waste (Bulk Substance)

If you have expired or excess solid material:

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar. Avoid metal containers as the salt can be corrosive to carbon steel over time if moisture is present.

• Labeling: Affix a hazardous waste label.

  • Constituents: "1-Allylpyridinium bromide"[2]

  • Hazard Checkboxes: Toxic, Irritant.[1][3]

  • Special Note: Write "Contains Bromide" clearly on the tag.

• Storage: Store in the Satellite Accumulation Area (SAA) until pickup. Keep the container tightly closed to prevent moisture absorption (deliquescence).

Liquid Waste (Reaction Mixtures)

Most applications involve this salt dissolved in solvents (e.g., acetonitrile, DMF, or water).

• Segregation: Pour into the Halogenated Organic Waste carboy.

  • Why? Even if the solvent is non-halogenated (e.g., Ethanol), the dissolved bromide ions render the entire mixture "halogenated" for incineration purposes.

• Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g., nitric acid, peroxides). Pyridinium salts are generally stable, but the allyl group can be susceptible to oxidation, potentially generating heat.

• pH Check: If the solution is aqueous, verify pH. If pH < 2 or > 12.5, it may also carry a RCRA Corrosivity characteristic (D002).

Empty Containers

• Triple Rinse: Rinse the empty bottle three times with a solvent capable of dissolving the salt (water or ethanol).

• Rinsate Disposal: Pour all three rinses into the Halogenated Liquid Waste container.

• Defacement: Cross out the label and mark "Empty."

• Disposal: Discard the bottle in standard laboratory trash or glass recycling, depending on facility policy.

Spill Management Protocol

In the event of a spill, immediate containment is necessary to prevent environmental release.

PPE Required: Nitrile gloves (double gloved recommended), lab coat, safety goggles. Respiratory protection (N95 or half-mask) if dust is generated.

Protocol:

• Isolate: Demarcate the area.

• Contain:

  • If Solid: Do not dry sweep if dust generation is likely. Cover with a damp paper towel or use a HEPA vacuum designated for chemical cleanup.

  • If Liquid: Absorb with vermiculite, sand, or commercial spill pads. Do not use sawdust (combustible).

• Clean: Scoop material into a disposable container (wide-mouth jar).

• Decontaminate: Wash the surface with water and soap.[1][4] Collect this wash water into the hazardous waste container (do not flush).

• Prohibited Cleaners: Do not use bleach (sodium hypochlorite). While less risky than with ammonia, mixing hypochlorite with nitrogenous salts is poor practice and can theoretically form reactive N-chloro species.

Regulatory Compliance (RCRA & DOT)

When preparing the waste manifest for the environmental services contractor:

• RCRA Status: Not P-listed or U-listed.[5] It is a "Process Waste."

  • If the waste solution is flammable (flash point < 60°C due to solvent): D001 .

  • If the waste solution is corrosive (pH < 2 or > 12.5): D002 .

  • Otherwise, classify as Non-RCRA Regulated Chemical Waste (unless state regulations differ, e.g., California Title 22).

• DOT Shipping (for waste transport):

  • Likely classification: UN 3261, Corrosive solid, acidic, organic, n.o.s. (1-Allylpyridinium bromide), 8, PG II or III.

  • Note: Classification depends on the specific corrosivity testing of the waste mixture.

References

• PubChem. (n.d.). 1-Allylpyridinium bromide Compound Summary. National Library of Medicine. Retrieved October 26, 2025, from [Link]

• United States Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved October 26, 2025, from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press. Retrieved October 26, 2025, from [Link]

• Toxics Use Reduction Institute (TURI). (2023). Quaternary Ammonium Compounds Fact Sheet. Retrieved October 26, 2025, from [Link]

Sources

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 3. fishersci.com [fishersci.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Personal protective equipment for handling 1-Allylpyridinium bromide

CAS: 17306-36-6 Formula: C₈H₁₀BrN Class: Quaternary Ammonium Salt / Ionic Liquid Precursor

Part 1: Executive Safety Assessment

From the Desk of the Senior Application Scientist:

Handling 1-Allylpyridinium bromide requires a nuanced approach that distinguishes between the pure salt and the synthesis risks . While the pure salt is generally classified as an irritant, the allyl moiety introduces specific sensitization risks often overlooked in standard "quaternary salt" protocols. Furthermore, if you are synthesizing this compound or handling crude material, the presence of residual Allyl Bromide (a lachrymator, mutagen, and highly flammable liquid) fundamentally alters your risk profile.

This guide prioritizes the "Zero-Exposure" standard, ensuring not just compliance, but the preservation of your long-term health and experimental reproducibility.

Hazard Identification Matrix

Hazard Category	Classification (GHS)	Operational Implication
Health (Acute)	Skin/Eye Irrit. 2/2A	Dust causes immediate stinging and redness. High risk of dermatitis upon repeated contact.
Respiratory	STOT SE 3	Inhalation of fine dust triggers coughing and respiratory distress.
Physical	Hygroscopic	Absorbs atmospheric moisture rapidly. Wet powder becomes sticky, complicating accurate weighing and increasing skin adhesion risk.
Hidden Hazard	Residual Precursor	CRITICAL: Crude samples may contain Allyl Bromide (Toxic, Flammable, Lachrymator). If the sample smells pungent/acrid, treat as highly toxic.

Part 2: Personal Protective Equipment (PPE) Strategy

Effective PPE is not just about wearing gear; it is about creating a barrier system that accounts for chemical permeation and physical state.

Hand Protection: The "Double-Shell" Protocol

Standard latex gloves are insufficient for allyl-functionalized compounds. The allyl group increases lipophilicity, potentially enhancing permeation rates compared to simple alkyl-pyridiniums.

• Inner Layer: 4 mil Nitrile (Inspection White). Purpose: Last line of defense; visual contrast for tears.

• Outer Layer: 5-8 mil Nitrile or Neoprene (Textured fingertips). Purpose: Primary chemical barrier and grip control.

• Protocol: Inspect gloves for pinholes by trapping air and squeezing before donning. Change outer gloves immediately upon splash contact.

Ocular & Face Protection

Safety glasses with side shields are inadequate for handling this powder due to its fine particle size and static charge potential.

• Requirement: Indirect-vented chemical splash goggles (ANSI Z87.1+).

• Why: Prevents airborne dust migration behind the lens.

• Face Shield: Required only if handling >50g or if working with liquid solutions under pressure/heat.

Respiratory & Engineering Controls

• Primary: Chemical Fume Hood.[1][2] Operate with sash at the indicated safety height (usually 18 inches).

• Secondary (Weighing): If a balance enclosure is unavailable and weighing must occur on an open bench (not recommended), use a NIOSH N95 or P100 particulate respirator .

• Rationale: Quaternary ammonium salts are potent respiratory irritants. Long-term sensitization is a documented risk.

Part 3: Operational Workflows

Workflow Visualization

The following diagram outlines the safe handling loop, emphasizing the critical decision points for waste and cleaning.

Figure 1: Operational workflow emphasizing the containment of the substance within the Fume Hood Zone.

Detailed Protocols

A. Storage & Retrieval

1-Allylpyridinium bromide is hygroscopic .

• Store in a tightly sealed container within a desiccator or glovebox.

• Wrap the cap with Parafilm to prevent moisture ingress during long-term storage.

• Causality: Moisture absorption alters molecular weight calculations and can cause the powder to clump, leading to spillage during transfer.

B. Weighing & Transfer (The "Static" Problem)

Fine organic salts often carry significant static charge, causing them to "jump" off spatulas.

• Setup: Place the balance inside the fume hood or a vented enclosure.

• Static Control: Use an anti-static gun or ionizer bar near the weighing boat. If unavailable, wipe the spatula with an ethanol-dampened wipe and let dry immediately before use to discharge static.

• Transfer: Use a glass or anti-static plastic funnel. Do not pour directly from the stock bottle.

C. Decontamination & Spill Response

Quaternary salts are sticky and persistent.

• Dry Spill: Do not wet initially.[3] Gently sweep powder into a dust pan or use a HEPA vacuum.

• Wet Clean: After removing bulk solids, clean the surface with water (to solubilize the salt) followed by Ethanol (to remove organic residues).

• Verification: Wipe the area with a wet paper towel; if it foams or feels "soapy," residue remains. Repeat cleaning.

Part 4: Disposal & Compliance[4]

Disposal must align with local EPA/RCRA or international regulations for halogenated organic compounds.

Waste Stream	Classification	Protocol
Solid Waste	Hazardous Chemical	Double-bag in polyethylene. Label as "Solid Waste: 1-Allylpyridinium bromide (Irritant)."
Liquid Waste	Halogenated Organic	Do NOT mix with non-halogenated solvents. The bromide ion requires specific incineration protocols to prevent equipment corrosion.
Contaminated Sharps	Hazardous Sharps	Needles used with this compound must be disposed of in rigid sharps containers immediately.

Why Halogenated? Even though it is a salt, the bromide content classifies it as halogenated waste. Mixing it with general organic waste can violate incinerator permit limits.

References

• PubChem. (n.d.).[4][5] Pyridinium bromide | C5H6BrN.[4][6][7] National Library of Medicine.[4] Retrieved February 10, 2026, from [Link]

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• 4. Pyridine, hydrobromide (1:1) | C5H6BrN | CID 87810 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Butylpyridinium bromide | C9H14BrN | CID 2734238 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. tcichemicals.com [tcichemicals.com]